5-trans U-46619

Core Science & Biosynthesis

The Agonist's Action: A Technical Guide to 5-trans U-46619 and its Isomer's Mechanism on Thromboxane Receptors

For Immediate Release

This technical guide provides an in-depth analysis of the mechanism of action of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, with a clarification on its 5-trans isomer. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of its receptor binding, signaling pathways, and physiological effects, supported by quantitative data and detailed experimental methodologies.

It is important to note that while the term "5-trans U-46619" is specified, the vast majority of scientific literature and commercially available preparations utilize the more potent and well-characterized 5-cis isomer, U-46619.[1] The 5-trans isomer is typically a minor impurity and is significantly less studied.[1] Therefore, this guide will focus on the established mechanism of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, which serves as a critical tool in cardiovascular and physiological research.[1][2]

Core Mechanism: Receptor Binding and Activation

U-46619 exerts its effects by binding to and activating thromboxane A2 (TP) receptors, which are G-protein coupled receptors (GPCRs).[3] This interaction initiates a conformational change in the receptor, leading to the activation of intracellular signaling cascades. The binding affinity of U-46619 to TP receptors has been quantified in various cell types, as detailed in the table below.

Quantitative Data: Binding Affinity and Potency of U-46619

Parameter	Value	Cell/Tissue Type	Reference
Binding Affinity (Kd)
15.5 ± 2.6 nM	Cultured Vascular Smooth Muscle Cells (Wistar-Kyoto rats)	[4]
2.3 ± 0.6 nM (high affinity)	Cultured Vascular Smooth Muscle Cells (Spontaneously Hypertensive Rats)	[4]
1.4 ± 0.5 µM (low affinity)	Cultured Vascular Smooth Muscle Cells (Spontaneously Hypertensive Rats)	[4]
Half-maximal Effective Concentration (EC50)
35 nM	General TP receptor agonist activity	[5]
398 ± 26 nM	45Ca2+ efflux in human vascular smooth muscle cells	[6][7]
1.6 x 10-8 M	Vasoconstriction in human subcutaneous resistance arteries	[1]
0.035 µM	Platelet shape change	[8]
0.057 µM	Myosin light-chain phosphorylation in platelets	[8]
0.536 µM	Serotonin release from platelets	[8]
1.31 µM	Platelet aggregation	[8]
0.53 µM	Fibrinogen receptor binding	[8]

Downstream Signaling Cascades

Upon agonist binding, the TP receptor activates multiple downstream signaling pathways, primarily through coupling to Gq and G12/13 proteins.[9][10]

Gq/Phospholipase C (PLC) Pathway

The activation of Gq leads to the stimulation of phospholipase C (PLC).[3][9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 diffuses through the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[9] The resulting increase in cytosolic Ca2+ is a critical event that contributes to various cellular responses, including smooth muscle contraction and platelet activation.[5][9]

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 6. Cultured human vascular smooth muscle cells with functional thromboxane A2 receptors: measurement of U46619-induced 45calcium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. apexbt.com [apexbt.com]
• 9. benchchem.com [benchchem.com]
• 10. RhoA downstream of Gq and G12/13 Pathways regulates Protease-activated Receptor-mediated dense granule release in platelets - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Deep Dive: Unraveling the Isomeric Differences Between U-46619 and 5-trans U-46619

For the attention of researchers, scientists, and drug development professionals, this technical guide provides a comprehensive analysis of the pharmacological and chemical distinctions between the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its geometric isomer, 5-trans U-46619. This document delves into their core mechanisms of action, presents available quantitative data in a comparative format, outlines detailed experimental protocols for their characterization, and visualizes key signaling pathways.

U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is a cornerstone tool in cardiovascular and physiological research due to its robust and selective agonism at the thromboxane A2 (TP) receptor.[1] This activity mimics the endogenous ligand, thromboxane A2, a critical mediator of hemostasis and vascular tone.[1] In contrast, 5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the C5 position.[2] It is often found as a minor impurity in commercial preparations of U-46619.[3] While structurally similar, the seemingly subtle difference in stereochemistry imparts a distinct and less characterized pharmacological profile to 5-trans U-46619.

Core Pharmacological Distinction: A Tale of Two Targets

The primary and most profound difference between these two isomers lies in their principal characterized biological activities. U-46619 is a potent agonist of the TP receptor, initiating a cascade of intracellular events that lead to platelet aggregation and smooth muscle contraction.[2] Conversely, the most well-documented activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1), an enzyme involved in the inflammatory cascade.[4][5]

U-46619: As a TP receptor agonist, its mechanism is well-established. Binding of U-46619 to the G-protein coupled TP receptor primarily activates two major signaling pathways:

• The Gq/Phospholipase C (PLC) Pathway: This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

• The G12/13/RhoA Pathway: This pathway activates the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This leads to the inhibition of myosin light chain phosphatase, thereby sensitizing the contractile machinery to calcium.

The culmination of these signaling events results in robust physiological responses, including platelet shape change, aggregation, and contraction of vascular and other smooth muscles.[2]

5-trans U-46619: The pharmacological profile of this isomer is less defined. Its most notable reported activity is the inhibition of mPGES-1, the terminal enzyme in the synthesis of prostaglandin E2 (PGE2), a key mediator of inflammation and pain.[4][6] One study has suggested that 5-trans U-46619 is approximately half as potent as U-46619 (the 5-cis isomer) in inhibiting this enzyme.[3] While it is often presumed to share some TP receptor agonist activity due to its structural similarity to U-46619, there is a significant lack of quantitative data to support this and to what extent.[7] The presence of 5-trans U-46619 as an impurity in U-46619 preparations could potentially confound experimental results, particularly in studies focused on prostaglandin synthesis.[4]

Quantitative Data Summary

The available quantitative data underscores the disparity in the characterization of these two isomers. U-46619 has been extensively studied, with numerous reports on its potency in various functional assays. In stark contrast, quantitative data for 5-trans U-46619, particularly concerning TP receptor activation and vasoconstriction, is largely unavailable in the public domain.

Compound	Target/Assay	Species	EC50 / IC50	Reference
U-46619	Platelet Shape Change	Human	0.035 µM	[8]
Platelet Aggregation	Human	0.58 µM - 1.31 µM	[8][9]
Vasoconstriction (Human Subcutaneous Resistance Arteries)	Human	1.6 x 10⁻⁸ M	[3]
Vasoconstriction (Rat Aorta)	Rat	~50 nM	[7]
5-trans U-46619	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition	-	Reported to be about half as potent as the 5-cis isomer (U-46619)	[3][10]
TP Receptor Activation	-	Data Not Available	-
Vasoconstriction	-	Data Not Available	-

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms of action, the following diagrams, generated using the DOT language, illustrate the key signaling pathway for U-46619 and a general workflow for a crucial experimental protocol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. HTRF-based assay for microsomal prostaglandin E2 synthase-1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Inhibition of Microsomal Prostaglandin E2 Synthase 1 (mPGES-1) in a Cell-Free Assay [bio-protocol.org]
• 7. benchchem.com [benchchem.com]
• 8. uh-ir.tdl.org [uh-ir.tdl.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of 5-trans U-46619: A Technical Guide on a Lesser-Known PGH2 Analog

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a synthetic analog of prostaglandin (B15479496) H2 (PGH2) and the geometric isomer of the potent and widely studied thromboxane (B8750289) A2 (TP) receptor agonist, U-46619.[1] While U-46619 (the 5-cis isomer) is extensively characterized and utilized as a stable mimic of thromboxane A2 (TXA2) to study platelet aggregation and smooth muscle contraction, 5-trans U-46619 remains significantly less understood.[1][2] It is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[3] This technical guide synthesizes the available information on the biological activity of 5-trans U-46619, provides a comparative analysis with its cis-isomer, and outlines experimental protocols relevant to its study. Due to the limited specific data on the 5-trans isomer, some information is extrapolated from the known activities of U-46619, with appropriate caveats.

Quantitative Data Summary

The available quantitative data for 5-trans U-46619 is sparse compared to its cis-isomer. The following tables summarize the known inhibitory potency of the 5-trans isomer and provide a comparative overview of the well-established potency of U-46619.

Table 1: Inhibitory Potency of U-46619 Isomers against Microsomal Prostaglandin E2 Synthase (mPGES-1)

Compound	Target Enzyme	Activity	Potency (IC50)	Reference
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	Reported to be about half as potent as the 5-cis isomer.	[4]
U-46619 (5-cis isomer)	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	Data not readily available in primary literature.	[4]

Table 2: Comparative Biological Potency of U-46619 (5-cis isomer)

Parameter	Species/Preparation	EC50 / Kd	Reference
TP Receptor Agonism	Not Specified	0.035 µM
Platelet Shape Change	Human Platelets	0.035 µM	[5][6]
Myosin Light Chain Phosphorylation	Human Platelets	0.057 µM	[5][6]
Serotonin Release	Human Platelets	0.536 µM	[5][6]
Fibrinogen Receptor Binding	Human Platelets	0.53 µM	[5][6]
Platelet Aggregation	Human Platelets	1.31 µM	[5][6]
Vasoconstriction	Human Subcutaneous Resistance Arteries	1.6 x 10-8 M	[3]

Note: The EC50 and Kd values for 5-trans U-46619 as a TP receptor agonist and for its effects on platelet function and vasoconstriction are not available in the reviewed literature.

Mechanism of Action and Signaling Pathways

While the direct effects of 5-trans U-46619 on the TP receptor are not well-documented, it is presumed to act as a TP receptor agonist, similar to its cis-isomer, due to its structural analogy to PGH2.[7] The established signaling pathway for TP receptor activation by U-46619 involves coupling to Gq and G12/13 G-proteins.

Activation of the Gq pathway stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). The G12/13 pathway activates the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). These signaling cascades culminate in physiological responses such as platelet aggregation and smooth muscle contraction.[7]

The known off-target effect of 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1), an enzyme responsible for the conversion of PGH2 to prostaglandin E2 (PGE2).[4][8]

Visualizing the Signaling Pathways

Below are diagrams illustrating the presumed on-target signaling pathway of 5-trans U-46619 via the TP receptor and its known off-target effect on the prostaglandin E2 synthesis pathway.

Caption: Presumed signaling cascade of 5-trans U-46619 via the TP receptor.

Caption: Off-target inhibition of mPGES-1 by 5-trans U-46619.

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This assay measures the ability of 5-trans U-46619 to induce platelet aggregation using light transmission aggregometry.

Materials:

• Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• 5-trans U-46619 stock solution (e.g., in DMSO or ethanol)

• Assay buffer (e.g., Tyrode's buffer)

• Light Transmission Aggregometer

Procedure:

• Preparation of Working Solutions: Prepare serial dilutions of the 5-trans U-46619 stock solution in the assay buffer.

• Instrument Setup: Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Sample Preparation: Pipette PRP into aggregometer cuvettes with a stir bar and allow them to equilibrate to 37°C.

• Induction of Aggregation: Add a small volume of the 5-trans U-46619 working solution to the PRP.

• Data Recording: Record the change in light transmission over time.

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and calculate the EC50 from the concentration-response curve.

Protocol 2: Vascular Smooth Muscle Contraction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of 5-trans U-46619 on isolated blood vessels.

Materials:

• Isolated blood vessel segments (e.g., aorta, mesenteric artery)

• Krebs-Henseleit solution

• Wire myograph system

• 5-trans U-46619 stock solution

• Potassium chloride (KCl) solution

Procedure:

• Tissue Preparation: Dissect the desired blood vessel and cut it into small rings.

• Mounting: Mount the vessel rings on the wires of the myograph in a chamber filled with Krebs-Henseleit solution at 37°C and gassed with 95% O2 / 5% CO2.

• Equilibration: Allow the tissue to equilibrate under a standardized resting tension.

• Viability Test: Induce a contraction with a high concentration of KCl to ensure tissue viability. Wash the tissue to return to baseline.

• Concentration-Response Curve: Add 5-trans U-46619 to the myograph chamber in a cumulative, stepwise manner.

• Data Recording and Analysis: Continuously record the isometric tension. Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC50.

Protocol 3: Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This assay measures the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

Materials:

• Source of mPGES-1 (recombinant enzyme or microsomes)

• Prostaglandin H2 (PGH2) substrate

• Reaction buffer

• 5-trans U-46619

• Method for detecting PGE2 (e.g., ELISA, LC-MS/MS)

Procedure:

• Enzyme and Substrate Preparation: Prepare the mPGES-1 enzyme and PGH2 substrate in the reaction buffer.

• Inhibitor Incubation: Pre-incubate the mPGES-1 enzyme with varying concentrations of 5-trans U-46619.

• Reaction Initiation: Add PGH2 to start the enzymatic reaction and incubate for a defined period.

• Reaction Termination: Stop the reaction.

• PGE2 Quantification: Measure the amount of PGE2 produced.

• Data Analysis: Calculate the percent inhibition for each concentration of 5-trans U-46619 and determine the IC50 value.

Experimental Workflow Visualization

Caption: General workflows for key in vitro experiments.

Conclusion and Future Directions

5-trans U-46619 is a PGH2 analog with a pharmacological profile that is not yet fully elucidated. While it is presumed to act as a TP receptor agonist like its well-characterized cis-isomer, the primary reported biological activity is the inhibition of microsomal prostaglandin E2 synthase-1.[1][4] The significant lack of quantitative data on its on-target potency necessitates further investigation to determine its affinity for the TP receptor and its efficacy in inducing physiological responses such as platelet aggregation and vasoconstriction.

For researchers in the field, it is critical to be aware of the presence of 5-trans U-46619 as a potential impurity in U-46619 preparations, as its off-target effects could confound experimental results. Future studies should focus on the direct characterization of 5-trans U-46619 to establish its full pharmacological profile and to determine its utility as a research tool, either as a specific mPGES-1 inhibitor or as a TP receptor agonist with potentially different properties from its cis-isomer.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. apexbt.com [apexbt.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Downstream Signaling Pathways of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and the geometric isomer of the widely studied thromboxane (B8750289) A2 (TP) receptor agonist, U-46619.[1][2] Often present as a minor impurity in commercial preparations of U-46619, its distinct pharmacological profile warrants specific investigation.[3] While it is presumed to share the on-target effects of its cis-isomer as a TP receptor agonist, it also exhibits notable off-target activities. This guide provides a comprehensive overview of the known and presumed downstream signaling pathways of 5-trans U-46619, supported by available data and detailed experimental protocols to facilitate further research.

Core Signaling Pathways

Activation of the TP receptor by its agonists, including presumably 5-trans U-46619, initiates a cascade of intracellular events primarily through two major G protein-coupled pathways: the Gq/11-Phospholipase C (PLC) pathway and the G12/13-RhoA/Rho-kinase (ROCK) pathway.[2][3]

Gq/11-Phospholipase C (PLC) Pathway

Upon ligand binding, the TP receptor activates the Gq alpha subunit, which in turn stimulates Phospholipase C (PLC).[1] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[4] The resulting increase in intracellular calcium, along with DAG, activates Protein Kinase C (PKC), leading to the phosphorylation of various downstream targets that contribute to cellular responses like smooth muscle contraction and platelet aggregation.[4]

G12/13-RhoA/Rho-kinase (ROCK) Pathway

The TP receptor also couples to G12/13 proteins, which activate the small GTPase RhoA.[2] Activated RhoA then stimulates its downstream effector, Rho-kinase (ROCK).[4] ROCK phosphorylates and inactivates myosin light chain phosphatase (MLCP), leading to an increase in the phosphorylation of the myosin light chain. This sensitizes the contractile apparatus to calcium and contributes significantly to smooth muscle contraction.[5]

Quantitative Data

A significant challenge in the study of 5-trans U-46619 is the limited availability of specific quantitative data for its on-target and off-target effects. Most of the existing data pertains to its more common cis-isomer, U-46619. Researchers are encouraged to perform dose-response curves to empirically determine the potency of 5-trans U-46619 in their specific experimental systems.[6]

Table 1: On-Target vs. Off-Target Activity Profile of U-46619 Isomers

Compound	Target	Activity	Potency (EC50/IC50)
U-46619 (cis-isomer)	Thromboxane A2 (TP) Receptor	Agonist	~35 nM[6]
5-trans U-46619	Thromboxane A2 (TP) Receptor	Presumed Agonist	Data not readily available[3]
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	Reported to be about half as potent as the 5-cis isomer[6]

Table 2: EC50 Values for U-46619 Induced Physiological Responses (as a proxy)

Physiological Response	Species	Mean EC50 (nM)
Platelet Shape Change	Human	4.8[5]
Platelet Shape Change	Rat	6.0[5]
Platelet Shape Change	Rabbit	7.3[5]
Platelet Aggregation	Human	82[5]
Platelet Aggregation	Rat	145[5]
Platelet Aggregation	Rabbit	65[5]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Downstream signaling of 5-trans U-46619.

Caption: General experimental workflow.

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the downstream signaling of 5-trans U-46619.

Protocol 1: Assessment of On-Target Vasoconstriction and Differentiation from Off-Target Effects

Objective: To measure the vasoconstrictor response to 5-trans U-46619 and determine the contribution of TP receptor activation.[6]

Methodology:

• Tissue Preparation:

  • Isolate segments of a suitable blood vessel (e.g., rat aorta) and place them in cold physiological salt solution (PSS).

  • Carefully clean the vessel of adherent connective tissue and cut it into rings of 2-3 mm in length.

• Isometric Tension Recording:

  • Mount the arterial rings in an organ bath containing PSS, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

  • Connect the rings to a force-displacement transducer to record isometric tension.

  • Apply an optimal resting tension and allow the tissues to equilibrate for at least 60 minutes.

• Experimental Procedure:

  • After equilibration, induce a reference contraction with a high concentration of potassium chloride (e.g., 60 mM KCl) to assess tissue viability.

  • Wash the tissues and allow them to return to baseline tension.

  • On-Target Assessment: Generate a cumulative concentration-response curve by adding increasing concentrations of 5-trans U-46619 to the organ bath.

  • Off-Target Assessment: In a separate set of rings, pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.[6]

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal contraction induced by KCl.

  • Construct concentration-response curves and calculate the EC50 values for 5-trans U-46619 in the absence and presence of the TP receptor antagonist.

Protocol 2: In Vitro Platelet Aggregation Assay

Objective: To measure the ability of 5-trans U-46619 to induce platelet aggregation.[7]

Methodology:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect whole blood from healthy, consenting donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes.

• Light Transmission Aggregometry (LTA):

  • Set up a light transmission aggregometer according to the manufacturer's instructions.

  • Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.

  • Pipette PRP into aggregometer cuvettes with a stir bar and allow them to equilibrate at 37°C for a few minutes.

• Induction of Aggregation:

  • Add a small volume of a working solution of 5-trans U-46619 to the PRP to achieve the desired final concentration.

  • Record the change in light transmission over time to measure the extent of platelet aggregation.

• Data Analysis:

  • Determine the maximal percentage of aggregation for each concentration of 5-trans U-46619.

  • Construct a concentration-response curve and calculate the EC50 value.

Protocol 3: Intracellular Calcium Mobilization Assay

Objective: To measure the increase in intracellular calcium concentration in response to 5-trans U-46619.[7]

Methodology:

• Cell Culture and Dye Loading:

  • Culture a suitable cell line (e.g., HEK293 cells stably expressing the TP receptor) in appropriate media.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.

• Fluorescence Measurement:

  • Wash the cells to remove excess dye and place them in a fluorometer or on the stage of a fluorescence microscope.

  • Record the baseline fluorescence.

• Stimulation and Recording:

  • Add 5-trans U-46619 at the desired concentration to the cells.

  • Continuously record the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis:

  • Quantify the peak increase in fluorescence intensity following the addition of 5-trans U-46619.

  • Perform a concentration-response analysis to determine the EC50 for calcium mobilization.

Conclusion

5-trans U-46619 is a valuable but complex pharmacological tool. While its on-target effects are presumed to mirror those of its well-characterized cis-isomer, U-46619, through the activation of TP receptor-mediated Gq/PLC and G12/13/RhoA signaling pathways, its off-target inhibition of mPGES-1 adds a layer of complexity to the interpretation of experimental results. The provided data, diagrams, and detailed protocols offer a foundational guide for researchers to meticulously investigate the downstream signaling of 5-trans U-46619, differentiate its on- and off-target effects, and ultimately elucidate its precise mechanism of action in various physiological and pathological contexts. Further research is imperative to populate the existing data gaps, particularly concerning the quantitative potency of this specific isomer.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Navigating the Nuances of 5-trans U-46619: A Technical Guide to Stability and Storage for Researchers

For Immediate Release

This in-depth technical guide provides researchers, scientists, and drug development professionals with essential information on the stability and proper storage conditions for 5-trans U-46619. Understanding these parameters is critical for ensuring the integrity of the compound and the reproducibility of experimental results. While 5-trans U-46619 is often considered an impurity in preparations of its more widely studied isomer, U-46619, a potent thromboxane (B8750289) A2 (TXA2) receptor agonist, its characterization is vital for accurate pharmacological studies.

Executive Summary

5-trans U-46619, like its isomer, requires careful handling and storage to prevent degradation. As a solid, it is stable for years when stored at -20°C. In organic solvents, stock solutions can be maintained for up to a month at -20°C or six months at -80°C. Aqueous solutions are not recommended for storage due to the compound's instability and should be prepared fresh for each experiment. This guide outlines recommended storage conditions, stability profiles, and analytical methodologies for assessing the integrity of 5-trans U-46619.

Stability Profile

The stability of 5-trans U-46619 is highly dependent on the storage format and solvent. The following table summarizes the recommended storage conditions and expected stability.

Storage Format	Solvent	Temperature	Duration	Recommendations
Solid	N/A	-20°C	Months to years[1]	Store under desiccating conditions.[2]
Stock Solution	Organic Solvents (DMSO, Ethanol, DMF)	-20°C	Up to 1 month[1][2][3]	Aliquot to avoid repeated freeze-thaw cycles.[2]
-80°C	Up to 6 months[1][2][3]	Ideal for long-term storage of solutions.[2]
Aqueous Solution	Aqueous Buffers (e.g., PBS)	N/A	Not recommended for storage[1][2][4]	Prepare fresh for each experiment and discard unused portions.[2][4]

Solubility Characteristics

Proper dissolution is the first step in ensuring the effective use of 5-trans U-46619. Its solubility varies significantly between organic and aqueous solvents.

Solvent	Approximate Solubility
Ethanol	~50 mg/mL[1][5]
Dimethylformamide (DMF)	~50 mg/mL[1][5]
Dimethyl Sulfoxide (DMSO)	~50 mg/mL[1][5]
PBS (pH 7.2)	~1 mg/mL[1][5]

To prepare aqueous working solutions, it is recommended to first dissolve the compound in an organic solvent and then dilute with the aqueous buffer.[1] If the compound is supplied in a solvent like methyl acetate, the solvent should be evaporated under a gentle stream of nitrogen before reconstitution.[1]

Experimental Protocols

Protocol for Assessing the Stability of 5-trans U-46619 using High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for evaluating the stability of 5-trans U-46619 in a given formulation or under specific environmental conditions.

1. Materials and Reagents:

• 5-trans U-46619 standard

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Trifluoroacetic acid (TFA)

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)[1]

• HPLC system with UV detector

• Appropriate storage containers for the stability study

2. Preparation of Standard and Sample Solutions:

• Standard Stock Solution: Accurately weigh and dissolve 5-trans U-46619 in acetonitrile to prepare a stock solution of known concentration (e.g., 1 mg/mL).[1]

• Working Standard Solutions: Prepare a series of dilutions from the stock solution with the mobile phase to create a calibration curve.

• Sample Solutions: Prepare solutions of 5-trans U-46619 in the desired solvent/buffer for the stability study at a known initial concentration.

3. Stability Study Conditions:

• Store the sample solutions under the desired conditions (e.g., different temperatures, pH values, light exposure).

• At specified time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot of each sample for HPLC analysis.

4. HPLC Analysis:

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: 210 nm.[1]

• Injection Volume: 10-20 µL.[1]

• Run the standards and samples through the HPLC system.

5. Data Analysis:

• Integrate the peak area of 5-trans U-46619 in each chromatogram.

• Use the calibration curve to determine the concentration of 5-trans U-46619 remaining in each sample at each time point.

• Calculate the percentage of degradation over time.

Visualizing Key Pathways and Workflows

Signaling Pathway of U-46619

U-46619, and by extension its 5-trans isomer, exerts its biological effects primarily through the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[4] Activation of the TP receptor initiates downstream signaling cascades involving Gq and G12/13 proteins, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[6]

Signaling pathway of U-46619 via the Thromboxane A2 receptor.

General Workflow for an In Vitro Stability Study of 5-trans U-46619

A systematic approach is necessary to determine the stability of 5-trans U-46619 under specific experimental conditions.

General workflow for an in vitro stability study of U-46619.

Conclusion

While 5-trans U-46619 is less characterized than its cis-isomer, adherence to proper storage and handling protocols is paramount for its effective use in research. Storing the solid compound at -20°C and preparing fresh aqueous solutions for each experiment are key to mitigating degradation. For stock solutions in organic solvents, storage at -80°C in aliquots is the preferred method for long-term use. The provided experimental framework for stability testing using HPLC can be adapted to specific laboratory needs to ensure the quality and reliability of experimental data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]

Solubility of 5-trans U-46619 in aqueous and organic solvents

An In-depth Technical Guide to the Solubility of 5-trans U-46619 in Aqueous and Organic Solvents

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a stereoisomer of the well-characterized thromboxane (B8750289) A2 (TXA2) mimetic, U-46619.[1] While sometimes considered a minor impurity in commercial preparations of its cis-isomer, 5-trans U-46619 is a biologically active compound in its own right, functioning as a potent agonist of the thromboxane A2 receptor (TP receptor).[1][2] Its stability in aqueous solutions compared to the highly unstable endogenous ligand TXA2 makes it a valuable tool for researchers in pharmacology, drug development, and cardiovascular research.[3][4] This guide provides a comprehensive overview of its solubility, experimental protocols for its use, and the signaling pathways it modulates.

Data Presentation: Solubility of 5-trans U-46619

The solubility of 5-trans U-46619 is a critical factor for its effective use in experimental settings. The following tables summarize the quantitative solubility data for 5-trans U-46619 and its more commonly studied isomer, U-46619, for comparative purposes.

Table 1: Solubility of 5-trans U-46619

Solvent	Concentration	Reference
Dimethylformamide (DMF)	50 mg/mL	[1][5][6]
Dimethyl Sulfoxide (DMSO)	50 mg/mL	[1][5][6]
Ethanol	50 mg/mL	[1][5][6]
Phosphate-Buffered Saline (PBS), pH 7.2	1 mg/mL	[5][6]
Methyl Acetate (B1210297)	Soluble	[1]

Table 2: Comparative Solubility of U-46619 (5-cis isomer)

Solvent	Concentration	Reference
Dimethylformamide (DMF)	~100 mg/mL	[1][7]
Dimethyl Sulfoxide (DMSO)	~100 mg/mL	[1][7][8]
Ethanol	~100 mg/mL	[1][7][8]
Phosphate-Buffered Saline (PBS), pH 7.2	~1-2 mg/mL	[7][8][9]

Experimental Protocols

Accurate and reproducible experimental results depend on the proper handling and preparation of 5-trans U-46619 solutions.

Protocol 1: Reconstitution and Preparation of Stock Solutions

5-trans U-46619 is often supplied as a solution in a volatile organic solvent like methyl acetate.

Objective: To prepare a concentrated stock solution in a desired solvent for subsequent dilution into experimental buffers.

Materials:

• Vial of 5-trans U-46619 (typically in methyl acetate)

• Anhydrous DMSO, Ethanol, or DMF

• Sterile, conical vials

• Gentle stream of nitrogen gas

• Calibrated micropipettes

Procedure:

• Solvent Evaporation: To change the solvent, evaporate the supplied methyl acetate under a gentle stream of nitrogen gas until a neat oil remains.[7][9]

• Solvent Addition: Immediately add the desired organic solvent of choice (e.g., DMSO, Ethanol, DMF) to the vial.[7][9] For example, to prepare a 10 mg/mL stock solution from 1 mg of the compound, add 100 µL of the chosen solvent.

• Dissolution: Vortex or sonicate briefly to ensure complete dissolution.

• Storage: Stock solutions in anhydrous organic solvents should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles.[10] Store aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).[10][11] When stored properly at -20°C as a dry film or in organic solvent, the compound is stable for at least two years.[3][7]

Protocol 2: Preparation of Aqueous Working Solutions

Due to its limited stability in aqueous media, working solutions should be prepared fresh for each experiment.[10][12]

Objective: To prepare a diluted, ready-to-use solution of 5-trans U-46619 in an aqueous buffer.

Procedure:

• Dilution: For maximum solubility, dilute the organic stock solution with the aqueous buffer of choice (e.g., PBS, Tyrode's buffer).[7]

• Solvent-Free Preparation (Optional): If a completely organic solvent-free solution is required, evaporate the methyl acetate from the original vial (as described in Protocol 1) and directly dissolve the resulting oil in the aqueous buffer.[9] Sonication may aid dissolution.[10]

• Usage: Use the freshly prepared aqueous solution immediately. It is strongly recommended not to store aqueous solutions for more than one day.[7][8][10]

Protocol 3: Platelet Aggregation Assay Workflow

This is a common functional assay to assess the biological activity of TP receptor agonists like 5-trans U-46619.

Objective: To measure the ability of 5-trans U-46619 to induce platelet aggregation in vitro using light transmission aggregometry (LTA).

Procedure:

• PRP Preparation: Obtain platelet-rich plasma (PRP) by centrifuging citrated whole blood at a low speed (e.g., 200 x g for 15 minutes).[13]

• Baseline Calibration: Use platelet-poor plasma (PPP) and PRP to set the 100% and 0% light transmission baselines, respectively, in an aggregometer.[3]

• Equilibration: Add PRP to aggregometer cuvettes and allow them to equilibrate at 37°C with stirring.[3]

• Induction: Add the freshly prepared aqueous working solution of 5-trans U-46619 to the PRP to achieve the desired final concentration. A vehicle control (buffer with a corresponding amount of the organic solvent) should be run in parallel.[3]

• Measurement: Record the change in light transmission over time. An increase in light transmission corresponds to platelet aggregation.[13]

• Analysis: Calculate the maximum percentage of aggregation and determine the EC50 value from a concentration-response curve.[13]

Mandatory Visualizations

Signaling Pathways

5-trans U-46619 exerts its biological effects by activating the Thromboxane A2 (TP) receptor, a G-protein-coupled receptor (GPCR).[13] Activation initiates several downstream signaling cascades, primarily through Gq and G13 proteins.[13] The Gq pathway involves the activation of Phospholipase C (PLC), leading to the hydrolysis of PIP2 into IP3 and diacylglycerol (DAG). IP3 subsequently triggers the release of intracellular calcium (Ca2+), a key event in platelet activation and smooth muscle contraction.[13] Downstream signaling also involves the activation of MAPK pathways, including ERK.[14][15]

Caption: Thromboxane A2 (TP) Receptor Signaling Pathway.

Experimental Workflow

The following diagram illustrates a generalized workflow for utilizing 5-trans U-46619 in a typical in vitro experiment, from compound handling to data analysis.

Caption: General Experimental Workflow for 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. 5-trans U-46619 | CAS 330796-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 9. biodatacorp.com [biodatacorp.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Frontiers | Thromboxane A2 Receptor Stimulation Enhances Microglial Interleukin-1β and NO Biosynthesis Mediated by the Activation of ERK Pathway [frontiersin.org]
• 15. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]

The Discovery and Initial Characterization of 5-trans U-46619 and its Precursor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the discovery and initial studies of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its lesser-known isomer, 5-trans U-46619. U-46619, a stable synthetic analog of the highly unstable prostaglandin (B15479496) endoperoxide PGH2, has been an invaluable tool in cardiovascular and physiological research since its first synthesis. This document details its discovery, pharmacological profile, and the signaling pathways it modulates. While comprehensive data on U-46619 is abundant, its 5-trans isomer is not as well-characterized, often being noted as a minor impurity in commercial preparations of U-46619. This guide will synthesize the available information on both compounds, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing key signaling pathways.

Discovery and Synthesis

U-46619 was first synthesized by G. L. Bundy in 1975 as a stable analog of the naturally occurring but highly unstable prostaglandin endoperoxide PGH2.[1] The goal was to create a compound that mimicked the biological activity of PGH2 but with greater stability to allow for detailed pharmacological investigation. The synthesis of these prostaglandin endoperoxide analogs was a significant step forward in understanding the physiological roles of these lipid mediators.

The 5-trans isomer of U-46619 is a geometric isomer of the more common and pharmacologically potent 5-cis form (U-46619).[2] It is often found as a minor impurity (2-5%) in commercially available preparations of U-46619.[2] Specific studies on the synthesis and initial characterization of 5-trans U-46619 are limited. However, one study has indicated that 5-trans U-46619 is about half as potent as the 5-cis version as an inhibitor of prostaglandin E synthase, suggesting a different pharmacological profile.[2]

Pharmacological Profile: U-46619

U-46619 is a potent and selective agonist of the thromboxane A2 (TP) receptor.[1] Its activation of the TP receptor in various cell types, particularly platelets and vascular smooth muscle cells, leads to robust physiological responses, making it a valuable tool in cardiovascular research.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for U-46619 from various in vitro and in vivo studies.

Table 1: In Vitro Potency of U-46619 in Platelets

Parameter	Species	Value	Assay/Endpoint
EC50	Human	82 nM	Platelet Aggregation
EC50	Rat	145 nM	Platelet Aggregation
EC50	Rabbit	65 nM	Platelet Aggregation
EC50	Human	4.8 nM	Platelet Shape Change
EC50	Rat	6.0 nM	Platelet Shape Change
EC50	Rabbit	7.3 nM	Platelet Shape Change
Kd	Human	41 nM	High-affinity binding site
Kd	Human	1.46 µM	Low-affinity binding site

Table 2: In Vitro Potency of U-46619 in Vascular and Airway Smooth Muscle

Parameter	Tissue	Species	Value
EC50	Human Subcutaneous Resistance Arteries	Human	16 nM
EC50	Pial Arterioles	Rabbit	~10 nM - 1 µM (dose-dependent constriction)
EC50	Pial Arterioles	Rat	~10 nM - 1 µM (dose-dependent constriction)
EC50	Small Airways (<250 µm)	Rat	6.9 nM
EC50	Large Airways (>420 µm)	Rat	66 nM
Kd	Vascular Smooth Muscle Cells (WKY rats)	Rat	15.5 nM
Kd	Vascular Smooth Muscle Cells (SHR)	Rat	2.3 nM (high-affinity), 1.4 µM (low-affinity)

Pharmacological Profile: 5-trans U-46619

Direct pharmacological data on the activity of 5-trans U-46619 as a TP receptor agonist is limited. It is primarily characterized as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[3]

Table 3: Inhibitory Activity of 5-trans U-46619

Parameter	Target	Note
IC50	mPGES-1	Approximately half as potent as the 5-cis isomer (U-46619)

Signaling Pathways of U-46619

U-46619 exerts its effects by activating TP receptors, which are G-protein coupled receptors (GPCRs) that primarily couple to Gq and G12/13 proteins.

Gq Signaling Pathway

Activation of Gq by the U-46619-bound TP receptor leads to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). The elevated cytosolic Ca2+ and DAG together activate protein kinase C (PKC), which in turn phosphorylates a variety of downstream targets, leading to cellular responses such as platelet granule secretion and smooth muscle contraction.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

In Vitro Pharmacological Profile of 5-trans U-46619: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: 5-trans U-46619 is the trans-isomer of U-46619, a potent and stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. While U-46619 is extensively characterized as a selective thromboxane (B8750289) A2 (TP) receptor agonist, its isomer, 5-trans U-46619, is significantly less studied. Often present as a minor impurity in commercial preparations of U-46619, the primary documented in vitro activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1). Due to the limited data on 5-trans U-46619's direct TP receptor activity, this guide presents its known pharmacological profile and, for comparative purposes, the well-established profile of its cis-isomer, U-46619.

Section 1: Quantitative Pharmacological Data

The available quantitative data for both 5-trans U-46619 and U-46619 are summarized below. This allows for a comparative assessment of their in vitro activities.

Table 1: Inhibitory Activity of 5-trans U-46619

Compound	Target Enzyme	IC50 (µM)	Source
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Reported to be approximately half as potent as the 5-cis isomer	[1]
5-cis U-46619	Prostaglandin E Synthase	~15	[2]

Table 2: Receptor Binding Affinity and Functional Potency of U-46619

Parameter	Species/Tissue	Value	Reference
Receptor Binding
Kd (High-affinity site)	Human Platelets	0.041 ± 0.009 µM	[3]
Kd (Low-affinity site)	Human Platelets	1.46 ± 0.47 µM	[3]
Kd	Rat Vascular Smooth Muscle Cells (WKY)	15.5 ± 2.6 nM	[4]
Kd (High-affinity site)	Rat Vascular Smooth Muscle Cells (SHR)	2.3 ± 0.6 nM	[4]
Kd (Low-affinity site)	Rat Vascular Smooth Muscle Cells (SHR)	1.4 ± 0.5 µM	[4]
Functional Activity (EC50)
Platelet Shape Change	Human	0.013 - 0.035 µM	[5]
Myosin Light Chain Phosphorylation	Human	0.057 µM	[3][6]
Serotonin Release	Human	0.536 µM	[3][6]
Fibrinogen Receptor Binding	Human	0.53 µM	[3][6]
Platelet Aggregation	Human	0.58 - 1.31 µM
Smooth Muscle Contraction	Human Penile Resistance Arteries	6.2 ± 2.2 nM	[7]
Smooth Muscle Contraction	Human Corpus Cavernosum	8.3 ± 2.8 nM	[7]
Smooth Muscle Contraction	Rat Aorta	~50 nM	[7]
Smooth Muscle Contraction	Rat Small Mesenteric Arteries	~10 nM	[7]
General TP Receptor Agonism	Not specified	35 nM	[1][8][9]

Section 2: Signaling Pathways

The primary signaling pathway for 5-trans U-46619 that has been characterized is its inhibitory effect on prostaglandin E2 synthesis. In contrast, U-46619 activates well-defined downstream signaling cascades upon binding to the TP receptor.

Prostaglandin E2 Synthesis and Inhibition by 5-trans U-46619

Microsomal prostaglandin E2 synthase-1 (mPGES-1) is the terminal enzyme in the production of prostaglandin E2 (PGE2), a key mediator of inflammation.[2][10] 5-trans U-46619 has been shown to inhibit this enzyme.

Prostaglandin E2 synthesis pathway and mPGES-1 inhibition.

Thromboxane A2 (TP) Receptor Signaling Activated by U-46619

U-46619 activates the TP receptor, a G-protein-coupled receptor (GPCR), which primarily couples to Gq and G12/13 proteins to elicit physiological responses such as platelet aggregation and smooth muscle contraction.[11]

U-46619 signaling pathway via the TP receptor.

Section 3: Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This assay assesses the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

• Objective: To determine the IC50 value of 5-trans U-46619 for the inhibition of mPGES-1.

• Methodology:

  • Enzyme and Substrate Preparation: Utilize a source of mPGES-1, such as recombinant human mPGES-1 or microsomes isolated from cells overexpressing the enzyme. The substrate is prostaglandin H2 (PGH2).[1]

  • Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 or a known mPGES-1 inhibitor (positive control) in an appropriate buffer containing glutathione.

  • Reaction Initiation: Add PGH2 to start the enzymatic reaction and incubate for a defined period at a controlled temperature.[1]

  • Reaction Termination: Stop the reaction, typically by adding a stop solution (e.g., containing a reducing agent like stannous chloride).[1]

  • PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).

  • Data Analysis: Calculate the percent inhibition of mPGES-1 activity at each concentration of 5-trans U-46619 and determine the IC50 value.[2]

Workflow for an mPGES-1 enzymatic inhibition assay.

In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by light transmission aggregometry.

• Objective: To determine the EC50 of U-46619 for inducing platelet aggregation.

• Methodology:

  • PRP Preparation: Collect human whole blood into tubes containing 3.2% sodium citrate. Centrifuge the blood at 150-200 x g for 15-20 minutes to obtain platelet-rich plasma (PRP). The remaining blood is centrifuged at a higher speed (1500-2000 x g) to obtain platelet-poor plasma (PPP) for use as a blank.[12]

  • U-46619 Preparation: Prepare a stock solution of U-46619 in a suitable solvent (e.g., DMSO or ethanol) and make serial dilutions to the desired final concentrations.[12]

  • Platelet Aggregation Measurement:

    • Pipette PRP into an aggregometer cuvette with a stir bar and allow it to equilibrate at 37°C.[12]

    • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.[12]

    • Add a specific volume of the U-46619 dilution to the PRP to initiate aggregation.[12]

    • Record the change in light transmission over time.

  • Data Analysis: The aggregation is quantified as the maximum percentage change in light transmission. An EC50 value can be determined from a concentration-response curve.

Workflow for an in vitro platelet aggregation assay.

In Vitro Smooth Muscle Contraction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels.

• Objective: To determine the EC50 of U-46619 for inducing smooth muscle contraction.

• Methodology:

  • Tissue Preparation: Dissect the desired artery (e.g., thoracic aorta) and cut it into rings of 2-4 mm in length.[7]

  • Mounting the Tissue: Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with carbogen (B8564812) gas (95% O₂ / 5% CO₂). One hook is fixed, and the other is connected to an isometric force transducer.[7]

  • Equilibration: Allow the tissues to equilibrate for 60-90 minutes under a resting tension.[7]

  • Viability Check: Induce a contraction with a high concentration of potassium chloride (e.g., 60-80 mM) to ensure tissue viability. Wash the tissue to return to baseline tension.[7]

  • Cumulative Concentration-Response Curve: Add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[7]

  • Data Recording and Analysis: Continuously record the contractile force. Express the response as a percentage of the maximal KCl-induced contraction and plot a concentration-response curve to calculate the EC50 value.[7]

Section 4: Conclusion

The in vitro pharmacological profile of 5-trans U-46619 is not as extensively documented as its cis-isomer, U-46619. The primary reported activity for 5-trans U-46619 is the inhibition of mPGES-1, suggesting a potential role in modulating inflammatory pathways. In contrast, U-46619 is a well-established, potent TP receptor agonist that induces robust platelet aggregation and smooth muscle contraction through Gq/PLC/Ca²⁺ and G12/13/Rho signaling pathways. For researchers investigating the effects of U-46619, the presence of the 5-trans isomer could be a confounding factor in studies related to prostaglandin synthesis. Further research is warranted to fully elucidate the pharmacological profile of 5-trans U-46619 and its potential interactions with the TP receptor and other cellular targets. Professionals in drug development may find the distinct activity of 5-trans U-46619 on mPGES-1 to be a point of interest for the development of novel anti-inflammatory agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. benchchem.com [benchchem.com]
• 8. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 9. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes: Utilizing U-46619 for In Vitro Platelet Aggregation Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of U-46619, a stable thromboxane (B8750289) A2 (TXA2) mimetic, in platelet aggregation assays. U-46619 is a potent agonist for the thromboxane A2 receptor (TP receptor), making it an invaluable tool for studying platelet function, thrombosis, and for the screening of antiplatelet agents.[1][2][3] This document outlines the principles of U-46619-induced platelet aggregation, detailed experimental procedures, and expected quantitative outcomes.

Principle of Action

U-46619, chemically known as 9,11-dideoxy-9α,11α-methanoepoxy prostaglandin (B15479496) F2α, mimics the physiological effects of the highly unstable thromboxane A2.[1] It selectively binds to and activates TP receptors on the surface of platelets.[2] This receptor activation is coupled to Gq proteins, which in turn stimulates phospholipase C (PLC).[4] PLC activation leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of calcium from the dense tubular system, leading to a rise in intracellular calcium concentration, a critical event for platelet shape change and aggregation.[4][5]

Quantitative Data Summary

The following table summarizes key quantitative parameters for U-46619 in platelet aggregation and related assays. These values can serve as a reference for experimental design and data interpretation.

Parameter	Value	Species/System	Assay Type
EC50 (Platelet Aggregation)	82 nM	Human	Light Transmission Aggregometry
145 nM	Rat	Light Transmission Aggregometry
65 nM	Rabbit	Light Transmission Aggregometry
0.58 µM	Rabbit	Platelet Aggregation
EC50 (Platelet Shape Change)	4.8 nM	Human	Platelet Shape Change Assay
6.0 nM	Rat	Platelet Shape Change Assay
7.3 nM	Rabbit	Platelet Shape Change Assay
EC50 (TP Receptor Agonism)	35 nM	Not Specified	Receptor Binding/Activation Assay
Typical Concentration Range	1 nM - 10 µM	General	Platelet Aggregation Assays

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response. Data compiled from multiple sources.[6][7]

Experimental Protocols

A standard method for assessing U-46619-induced platelet aggregation is Light Transmission Aggregometry (LTA).[6][8] This technique measures the increase in light transmission through a platelet-rich plasma (PRP) suspension as platelets aggregate.[9][10]

Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

• Blood Collection: Draw whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) as an anticoagulant.[6][11] The first few milliliters of blood should be discarded to avoid activation of platelets due to venipuncture.[12]

• PRP Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain platelet-rich plasma (the supernatant).[6][8][11]

• PPP Preparation: Centrifuge the remaining blood at a high speed (e.g., 2000-2500 x g) for 10-15 minutes to obtain platelet-poor plasma (the supernatant).[6][8][11]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.[6][11]

Light Transmission Aggregometry (LTA) Protocol

Step	Procedure	Details
1. Instrument Setup	Set up the aggregometer.	Maintain a constant temperature of 37°C.[8][9]
2. Baseline Calibration	Calibrate the aggregometer.	Use a cuvette with PPP to set 100% light transmission and a cuvette with PRP for 0% transmission.[11]
3. Sample Preparation	Prepare the PRP sample.	Pipette an appropriate volume of adjusted PRP (e.g., 450 µL) into a siliconized glass cuvette with a magnetic stir bar.[6]
4. Incubation	Incubate the PRP.	Place the cuvette in the heating block of the aggregometer and incubate for at least 5 minutes at 37°C with stirring.[6]
5. Agonist Addition	Add U-46619.	Add a small volume (e.g., 50 µL) of U-46619 solution to achieve the desired final concentration.[6] A concentration-response curve can be generated using a range of concentrations (e.g., 10 nM to 10 µM).[6]
6. Data Recording	Record the aggregation.	Record the change in light transmission for a set period (e.g., 5-10 minutes).[6][11]
7. Data Analysis	Analyze the results.	Determine the maximum percentage of aggregation for each concentration. The EC50 can be calculated from the resulting concentration-response curve.[6][10]

Visualizations

U-46619 Signaling Pathway in Platelets

Caption: U-46619 signaling cascade in platelets.

Experimental Workflow for Platelet Aggregation Assay

Caption: Workflow for U-46619 induced platelet aggregation assay.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. biodatacorp.com [biodatacorp.com]
• 8. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-trans U-46619 in Vasoconstriction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a synthetic and stable analog of the prostaglandin (B15479496) endoperoxide PGH2, acting as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1] Its activation of TP receptors in vascular smooth muscle cells triggers a robust vasoconstrictive response, establishing it as a critical tool in cardiovascular research.[2] This document provides detailed application notes and protocols for the use of U-46619 and its geometric isomer, 5-trans U-46619, in vasoconstriction studies.

While U-46619 (the 5-cis isomer) is extensively characterized, it is important to note that its isomer, 5-trans U-46619, is less studied.[3] Commercially available U-46619 preparations may contain 2-5% of the 5-trans isomer as an impurity.[2] There is limited publicly available data directly comparing the vasoactive effects of 5-trans U-46619 to the more common U-46619.[2] One study suggests that 5-trans U-46619 has a different pharmacological profile, being about half as potent as U-46619 at inhibiting prostaglandin E synthase.[2]

These notes will primarily focus on the well-established protocols for U-46619, which can be adapted for the characterization of 5-trans U-46619.

Data Presentation: Quantitative Analysis of U-46619 Induced Vasoconstriction

The vasoconstrictor potency of U-46619 has been determined across various vascular beds, consistently demonstrating its high efficacy in the nanomolar range.

Compound	Vascular Bed	EC50 for Vasoconstriction (M)	Reference
U-46619	Not Specified	3.5 x 10-8	[4]
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10-8	[2]
U-46619	Platelet Aggregation	5.8 x 10-7	[5]
U-46619	Platelet Shape Change	1.3 x 10-8	[5]
5-trans U-46619	Not Available	Not Available	[2]

Signaling Pathway of TP Receptor-Mediated Vasoconstriction

U-46619 exerts its vasoconstrictive effects by binding to the TP receptor, a G-protein coupled receptor (GPCR).[3] This binding initiates a downstream signaling cascade primarily through the Gq alpha subunit, leading to the activation of Phospholipase C (PLC).[3][6] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3]

IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[6][7] The elevated cytosolic Ca2+ concentration, along with DAG, activates Protein Kinase C (PKC).[6][8] Furthermore, the signaling cascade involves the activation of the small GTPase RhoA and its downstream effector Rho-kinase.[5][6] The culmination of these events is the phosphorylation of myosin light chain, leading to smooth muscle contraction and vasoconstriction.[9]

Caption: Signaling pathway of TP receptor-mediated vasoconstriction.

Experimental Protocols

The following protocols are standard methods for studying vasoconstriction induced by U-46619 and can be adapted for investigating the effects of 5-trans U-46619.

Protocol 1: Isometric Tension Recording in Isolated Arterial Rings

This protocol is designed to measure the contractile response of isolated blood vessels to U-46619 or 5-trans U-46619.

Materials:

• Isolated arterial segments (e.g., rat aorta, human subcutaneous arteries, mouse coronary arteries).[8][10][11]

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose).

• Carbogen gas (95% O2, 5% CO2).

• Wire myograph system.[10][12]

• U-46619 and/or 5-trans U-46619 stock solutions.

• Other pharmacological agents as required (e.g., TP receptor antagonists like SQ-29548, vasoconstrictors like phenylephrine (B352888) or potassium chloride).[9][11]

Procedure:

• Tissue Preparation:

  • Dissect arteries and place them in cold Krebs-Henseleit solution.

  • Carefully remove surrounding connective and adipose tissue.

  • Cut the artery into rings of 2-3 mm in length.

  • For endothelium-denuded studies, gently rub the luminal surface of the ring with a fine wire.[11]

• Mounting:

  • Mount the arterial rings on the stainless-steel wires of the myograph in organ baths containing Krebs-Henseleit solution at 37°C and continuously bubbled with carbogen.[12]

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension (e.g., 7-7.5 mN for rat pulmonary arteries).[12]

  • Assess the viability of the rings by inducing a contraction with a high concentration of potassium chloride (e.g., 60 mM).

  • To confirm the presence or absence of a functional endothelium, assess the relaxation response to acetylcholine (B1216132) (e.g., 1 µM) after pre-contraction with phenylephrine (e.g., 1 µM).[11]

• Concentration-Response Curves:

  • After a washout period, add cumulative concentrations of U-46619 or 5-trans U-46619 to the organ bath.[11][13]

  • Record the isometric tension until a stable plateau is reached at each concentration.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by potassium chloride.

  • Plot the concentration-response curve and calculate the EC50 value.

Protocol 2: Characterizing the Mechanism of Action

To investigate the signaling pathways involved in 5-trans U-46619-induced vasoconstriction, selective inhibitors can be used in conjunction with the isometric tension recording protocol.

Procedure:

• Follow steps 1-3 of Protocol 1.

• Inhibitor Incubation:

  • Before constructing the concentration-response curve for 5-trans U-46619, pre-incubate the arterial rings with a selective inhibitor for a specified period (e.g., 20-30 minutes).[14]

  • TP Receptor Antagonism: Use a selective TP receptor antagonist (e.g., SQ-29548, GR32191) to confirm that the vasoconstrictor effect is mediated by the TP receptor.[6][8]

  • PLC Inhibition: Use a PLC inhibitor (e.g., U73122) to investigate the involvement of the PLC pathway.[6][8]

  • Rho-Kinase Inhibition: Use a Rho-kinase inhibitor (e.g., Y-27632) to assess the role of the RhoA/Rho-kinase pathway.[6]

  • Calcium Channel Blockade: Use L-type calcium channel blockers (e.g., nifedipine) or store-operated calcium entry inhibitors to determine the sources of calcium influx.[6][13]

• Concentration-Response Curve:

  • In the continued presence of the inhibitor, generate a cumulative concentration-response curve for 5-trans U-46619.

• Data Analysis:

  • Compare the concentration-response curve and EC50 value obtained in the presence of the inhibitor to the control curve (without inhibitor). A rightward shift in the curve indicates antagonism.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the vasoconstrictive properties of a test compound like 5-trans U-46619.

Caption: Experimental workflow for vasoconstriction studies.

Conclusion

U-46619 is a well-validated and potent tool for inducing vasoconstriction in a research setting. The provided protocols offer a robust framework for its application. While data on 5-trans U-46619 is currently scarce, the methodologies described herein can be readily adapted to characterize its vasoactive properties and elucidate its mechanism of action. Such studies will be crucial in determining if 5-trans U-46619 acts as a TP receptor agonist and in quantifying its potency relative to the well-established U-46619 isomer. Researchers should perform dose-response curves to determine the optimal concentration for their specific experimental system.[14]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. reprocell.com [reprocell.com]
• 11. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]
• 12. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. benchchem.com [benchchem.com]

Preparation of 5-trans U-46619 Stock Solutions: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock solutions of 5-trans U-46619, a potent and stable thromboxane (B8750289) A2 (TXA2) receptor agonist. Accurate preparation of these solutions is critical for ensuring the reproducibility and validity of experimental results in research areas including platelet aggregation, vasoconstriction, and signal transduction studies.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of 5-trans U-46619, along with typical concentration ranges used in common experimental applications.

Parameter	Value	Reference(s)
Molecular Weight	350.5 g/mol	[1][2]
Chemical Formula	C₂₁H₃₄O₄	[1][2]
CAS Number	56985-40-1	[1][2]
Purity	≥98%	[2][3]
Storage Temperature	-20°C to -80°C	[1][4]
Solubility in DMSO	≥100 mg/mL	[1][5][6]
Solubility in Ethanol (B145695)	≥100 mg/mL	[1][5][6]
Solubility in DMF	≥100 mg/mL	[1][5][6]
Solubility in PBS (pH 7.2)	Approximately 1-2 mg/mL	[1][5][6]
EC₅₀ for Platelet Shape Change	0.035 µM	[3][7][8]
EC₅₀ for Platelet Aggregation	0.536 - 1.31 µM	[1][7]
Typical in vitro Concentration	10 nM - 100 µM	[9][10]
Typical in vivo (rat) Concentration	1 - 100 nmol/kg (i.c.v.)	[1]

Experimental Protocols

Preparation of a 10 mM Stock Solution from Solid U-46619

This protocol describes the preparation of a high-concentration stock solution from a powdered form of U-46619.

Materials:

• 5-trans U-46619 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Sterile, amber microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Analytical balance

Procedure:

• Equilibration: Allow the vial containing solid U-46619 to reach room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of U-46619 in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.505 mg of U-46619.

• Solvent Addition: Add the calculated volume of anhydrous DMSO or ethanol to the tube. To prepare 1 mL of a 10 mM solution from 3.505 mg of U-46619, add 1 mL of solvent.

• Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. Gentle warming to 37°C or brief sonication can aid in dissolution.[1]

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[4][11]

• Storage: Store the aliquots at -20°C or -80°C for long-term stability.[1][4] Stock solutions in anhydrous organic solvents are stable for several months when stored correctly.[1]

Handling of U-46619 Supplied in Methyl Acetate (B1210297)

U-46619 is often supplied as a solution in methyl acetate.[1][5][6] The following protocol details how to prepare a stock solution in a different solvent.

Materials:

• U-46619 in methyl acetate

• Desired solvent (e.g., DMSO, Ethanol)

• Gentle stream of inert gas (e.g., nitrogen)

• Sterile, amber microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Solvent Evaporation: Under a gentle stream of nitrogen, carefully evaporate the methyl acetate from the desired volume of the U-46619 solution.[5][6]

• Solvent Addition: Immediately add the desired volume of the new solvent (e.g., DMSO, ethanol) to the resulting oil.[5][6]

• Dissolution and Storage: Follow steps 4-6 from the protocol above to ensure complete dissolution, proper aliquoting, and storage.

Preparation of Aqueous Working Solutions

For most biological experiments, the organic solvent stock solution will need to be diluted into an aqueous buffer.

Important Considerations:

• U-46619 is sparingly soluble and less stable in aqueous solutions.[6][12] It is highly recommended to prepare fresh aqueous working solutions for each experiment and use them within the same day.[11][12]

• The final concentration of the organic solvent in the assay should be kept to a minimum (typically <0.1%) to avoid solvent-induced artifacts.[5]

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the U-46619 stock solution at room temperature.

• Serial Dilutions: Perform serial dilutions of the stock solution into the desired aqueous buffer (e.g., PBS, Tyrode's buffer) to achieve the final working concentration.

• Mixing: Gently mix the solution by pipetting or brief vortexing.

• Immediate Use: Use the freshly prepared aqueous solution in the experiment without delay.

Visualized Workflows and Pathways

The following diagrams illustrate the key processes involved in preparing U-46619 solutions and its primary signaling mechanism.

References

• 1. apexbt.com [apexbt.com]
• 2. scbt.com [scbt.com]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. biodatacorp.com [biodatacorp.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. medkoo.com [medkoo.com]
• 9. benchchem.com [benchchem.com]
• 10. U-46619, a selective thromboxane A2 mimetic, inhibits the release of endogenous noradrenaline from the rat hippocampus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols: 5-trans U-46619 and the Study of Smooth Muscle Contraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols relevant to the study of the 5-trans U-46619 dose-response curve in smooth muscle contraction. It is important to note that while the topic specifies the 5-trans isomer of U-46619, the scientific literature contains very limited quantitative data on the specific vasoconstrictive or smooth muscle contractile properties of this particular geometric isomer.[1][2] 5-trans U-46619 is typically found as a minor impurity (2-5%) in commercial preparations of its well-characterized cis-isomer, U-46619.[1] The primary reported activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin (B15479496) E2 synthase, where it is approximately half as potent as U-46619.[1]

Due to the scarcity of data on the 5-trans isomer's direct effects on smooth muscle contraction, this document will focus on the widely studied and potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist, U-46619 (the 5-cis isomer). U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH₂ and is extensively used to mimic the effects of TXA₂ in research settings.[3][4] The protocols and data presented here for U-46619 serve as a comprehensive guide for studying thromboxane receptor-mediated smooth muscle contraction.

Data Presentation: Potency of U-46619 in Various Smooth Muscle Tissues

U-46619 is a highly potent constrictor of smooth muscle from various tissues. The half-maximal effective concentration (EC₅₀) values are consistently in the nanomolar range, highlighting its strong affinity for the thromboxane A₂ (TP) receptor.

Tissue Type	Species	Preparation	EC₅₀ (nM)	Reference
Vascular Smooth Muscle	Human	Penile Resistance Arteries	6.2 ± 2.2	[3]
Human	Corpus Cavernosum	8.3 ± 2.8	[3]
Human	Subcutaneous Resistance Arteries	16	[1]
Rat	Aorta	~28-50	[3][5]
Rat	Caudal Artery	~50	[3]
Rat	Small Mesenteric Arteries	~10	[3]
Porcine	Coronary Arteries	12 ± 0.2	[6]
Airway Smooth Muscle	Human	Bronchial Smooth Muscle	12	[7]
Rat	Small Airways (<250 µm)	6.9	[8]
Rat	Large Airways (>420 µm)	66	[8]

Signaling Pathway of U-46619-Induced Smooth Muscle Contraction

U-46619 exerts its contractile effect on smooth muscle cells by activating the thromboxane A₂ (TP) receptor, a G-protein coupled receptor.[3] This initiates a well-defined signaling cascade leading to an increase in intracellular calcium and sensitization of the contractile machinery to calcium.

The key steps in the signaling pathway are:

• Receptor Binding and G-Protein Activation: U-46619 binds to the TP receptor, which is primarily coupled to the Gq/11 family of G-proteins.[5]

• Phospholipase C Activation: The activated Gαq subunit stimulates phospholipase C (PLC).[5]

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[5]

• Intracellular Calcium Release: IP₃ binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytoplasm, leading to a rapid increase in intracellular calcium concentration ([Ca²⁺]i).[5][9]

• Calcium-Calmodulin Activation of MLCK: The elevated [Ca²⁺]i binds to calmodulin (CaM). The Ca²⁺-CaM complex then activates myosin light chain kinase (MLCK).[3]

• Myosin Light Chain Phosphorylation and Contraction: MLCK phosphorylates the 20 kDa regulatory light chains of myosin II (LC₂₀), which is the primary event that initiates cross-bridge cycling and smooth muscle contraction.[3]

• Calcium Sensitization (RhoA/Rho-Kinase Pathway): In parallel, the TP receptor can also activate the small GTPase RhoA. RhoA activates Rho-associated kinase (ROK), which phosphorylates and inhibits myosin light chain phosphatase (MLCP).[10] This inhibition of MLCP leads to a net increase in phosphorylated myosin light chains at a given [Ca²⁺]i, a phenomenon known as calcium sensitization, which contributes to sustained contraction.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, Stability, and Biological Studies of Fluorinated Analogues of Thromboxane A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Studying Gq/11- and G12/13-Mediated Signaling with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 5-trans U-46619, a synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2, to investigate Gq/11- and G12/13-mediated signaling pathways. While 5-trans U-46619 is the lesser-studied isomer of the potent and selective thromboxane (B8750289) A2 (TP) receptor agonist U-46619, it is presumed to share a similar pharmacological profile.[1][2] U-46619 is a valuable tool for dissecting the downstream signaling cascades initiated by TP receptor activation, which primarily involve the Gq/11 and G12/13 families of G proteins.[2]

Activation of the TP receptor by its agonists triggers a cascade of intracellular events crucial in various physiological and pathophysiological processes, including platelet aggregation and smooth muscle contraction.[3] The Gq/11 pathway activation leads to the stimulation of phospholipase C (PLC), resulting in the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC).[1][2] Concurrently, the G12/13 pathway activation stimulates the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK), which play a key role in calcium sensitization of the contractile machinery.[2][3]

Due to the limited availability of specific data for 5-trans U-46619, this document will primarily focus on the well-characterized effects of U-46619. Researchers using 5-trans U-46619 should perform dose-response studies to determine its specific potency in their experimental systems.

Data Presentation

The following tables summarize the quantitative data for the potency of U-46619 in various functional assays. This data can serve as a reference for designing experiments with 5-trans U-46619.

Table 1: Potency of U-46619 in Platelet Function Assays

Response	Species	EC50	Reference
Platelet Shape Change	Human	4.8 nM	[4]
Platelet Shape Change	Rat	6.0 nM	[4]
Platelet Shape Change	Rabbit	7.3 nM	[4]
Platelet Aggregation	Human	82 nM	[4]
Platelet Aggregation	Rat	145 nM	[4]
Platelet Aggregation	Rabbit	65 nM	[4]
Myosin Light Chain Phosphorylation	Human	57 nM	[1]
Serotonin Release	Human	536 nM	[1]
Fibrinogen Receptor Binding	Human	530 nM	[1]

Table 2: Potency of U-46619 in Smooth Muscle Contraction Assays

Tissue Type	Species	EC50 (nM)	Reference
Penile Resistance Arteries	Human	6.2 ± 2.2	[5]
Corpus Cavernosum	Human	8.3 ± 2.8	[5]
Aorta	Rat	~50	[5]
Small Mesenteric Arteries	Rat	~10	[5]

Signaling Pathways and Experimental Workflows

To elucidate the roles of Gq/11 and G12/13 in response to TP receptor activation by 5-trans U-46619, specific assays targeting the downstream effectors of these pathways are essential.

Gq/11-Mediated Signaling Pathway

Activation of the Gq/11 pathway by 5-trans U-46619 binding to the TP receptor leads to the activation of Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium ([Ca2+]i).

Caption: Gq/11 signaling pathway activated by 5-trans U-46619.

Experimental Protocol: Measurement of Intracellular Calcium Mobilization

This protocol describes a fluorometric assay to measure changes in intracellular calcium concentration ([Ca2+]i) in response to 5-trans U-46619.

Materials:

• Cells expressing TP receptors (e.g., platelets, smooth muscle cells, or a recombinant cell line)

• Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• 5-trans U-46619 stock solution

• Fluorometric plate reader or fluorescence microscope

Procedure:

• Cell Preparation:

  • For adherent cells, seed them in black-walled, clear-bottom 96-well plates and grow to confluence.

  • For suspension cells (e.g., platelets), prepare a suspension at the desired concentration.

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from adherent cells and wash once with HBSS. For suspension cells, pellet and resuspend in HBSS.

  • Add the loading buffer to the cells and incubate for 45-60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS to remove extracellular dye.

• Measurement of Calcium Response:

  • Prepare serial dilutions of 5-trans U-46619 in HBSS.

  • Place the plate in the fluorometric plate reader and establish a stable baseline fluorescence reading for each well.

  • Add the 5-trans U-46619 dilutions to the wells and immediately begin recording the fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Data Analysis:

  • The change in fluorescence intensity is proportional to the change in [Ca2+]i.

  • Calculate the peak fluorescence response for each concentration of 5-trans U-46619.

  • Plot the concentration-response curve and determine the EC50 value.

Caption: Workflow for intracellular calcium mobilization assay.

G12/13-Mediated Signaling Pathway

The coupling of the TP receptor to G12/13 proteins initiates a distinct signaling cascade that activates the small GTPase RhoA. Activated RhoA-GTP then stimulates Rho-associated kinase (ROCK), which phosphorylates and inactivates myosin light chain phosphatase (MLCP), leading to increased myosin light chain phosphorylation and enhanced smooth muscle contraction.

Caption: G12/13-RhoA signaling pathway activated by 5-trans U-46619.

Experimental Protocol: RhoA Activation Assay (Pull-down Assay)

This protocol describes a method to measure the activation of RhoA by quantifying the amount of GTP-bound RhoA.

Materials:

• Cells expressing TP receptors

• 5-trans U-46619

• Lysis buffer (e.g., containing 1% Triton X-100, protease inhibitors)

• Rhotekin-RBD agarose (B213101) beads (binds specifically to GTP-RhoA)

• Wash buffer

• SDS-PAGE sample buffer

• Anti-RhoA antibody

• Western blotting equipment and reagents

Procedure:

• Cell Stimulation:

  • Culture cells to the desired density.

  • Starve the cells in serum-free medium for a few hours before the experiment to reduce basal RhoA activity.

  • Stimulate the cells with various concentrations of 5-trans U-46619 for a short period (e.g., 1-5 minutes).

• Cell Lysis:

  • Quickly wash the cells with ice-cold PBS.

  • Lyse the cells on ice with cold lysis buffer.

  • Clarify the lysates by centrifugation at 4°C.

• Pull-down of GTP-RhoA:

  • Incubate a portion of the cell lysate with Rhotekin-RBD agarose beads for 1 hour at 4°C with gentle rotation.

  • Collect the beads by centrifugation and wash them three times with wash buffer.

• Western Blotting:

  • Resuspend the beads in SDS-PAGE sample buffer and boil for 5 minutes to elute the bound proteins.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with an anti-RhoA antibody to detect the amount of pulled-down (active) RhoA.

  • Also, run a sample of the total cell lysate to determine the total amount of RhoA in each sample.

• Data Analysis:

  • Quantify the band intensities using densitometry.

  • Express the amount of active RhoA as a ratio of pulled-down RhoA to total RhoA.

  • Plot the fold increase in RhoA activation relative to the unstimulated control for each concentration of 5-trans U-46619.

Caption: Workflow for RhoA activation pull-down assay.

By employing these detailed protocols and understanding the underlying signaling pathways, researchers can effectively use 5-trans U-46619 as a tool to investigate the intricate roles of Gq/11- and G12/13-mediated signaling in various physiological and pathological contexts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. benchchem.com [benchchem.com]

Application of 5-trans U-46619 in Hypertension Research Models: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide on utilizing the stable thromboxane (B8750289) A2 (TXA2) analog, U-46619, in hypertension research. U-46619 is a potent thromboxane prostanoid (TP) receptor agonist, widely used to investigate the pathophysiology of hypertension and to screen potential therapeutic agents. Its stability in aqueous solutions makes it a reliable tool for both in vitro and in vivo experimental models.[1][2]

Mechanism of Action

U-46619 selectively binds to and activates TP receptors, which are G-protein-coupled receptors (GPCRs).[1][2] The activation of TP receptors in vascular smooth muscle cells initiates a signaling cascade that leads to vasoconstriction and an increase in blood pressure.[2][3] The primary signaling pathways involved are:

• Gq/11-Phospholipase C (PLC) Pathway: This pathway leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, while DAG activates Protein Kinase C (PKC). The elevated intracellular Ca2+ and activated PKC contribute to smooth muscle contraction.[4]

• G12/13-RhoA Pathway: Activation of this pathway stimulates the small GTPase RhoA, which in turn activates Rho-associated kinase (ROCK). ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), leading to an increase in phosphorylated myosin light chain (MLC) and enhanced smooth muscle contraction (calcium sensitization).[5][6]

Data Presentation: Quantitative Data Summary

The following tables summarize key quantitative data for U-46619 from various experimental models.

Table 1: In Vitro Potency of U-46619 in Vascular Preparations

Preparation	Parameter	Value	Reference
Human Subcutaneous Resistance Arteries	Log EC50	-7.79 ± 0.16 M (16 nM)	[7]
Human Platelets (Shape Change)	EC50	0.035 µM	[8]
Human Platelets (Aggregation)	EC50	1.31 µM	[8]
Rat Platelets (Shape Change)	Mean EC50	6.0 nM	[9]
Rabbit Platelets (Shape Change)	Mean EC50	7.3 nM	[9]

Table 2: In Vivo Effects of U-46619 on Blood Pressure

Animal Model	Administration Route	Dose	Effect on Mean Arterial Blood Pressure (MABP)	Reference
Male Spontaneously Hypertensive Rats (SHR)	Intravenous (i.v.)	5 µg/kg	Significant increase 1 min post-administration	[10]
Male Spontaneously Hypertensive Rats (SHR) with ASA pretreatment	Intravenous (i.v.)	5 µg/kg	Delayed but sustained increase (~30 mmHg)	[10]
Female Spontaneously Hypertensive Rats (SHR)	Intravenous (i.v.)	5 µg/kg	No significant response	[10]
Conscious Spontaneously Hypertensive Rats (SHR)	Intracerebroventricular (i.c.v.)	1-100 nmol/kg	Dose-related increase in blood pressure	[8]
Pigs (for inducing pulmonary hypertension)	Infusion	Empirically selected low doses	Attainment of target pulmonary hypertension without systemic hemodynamic disturbances	[11][12]

Experimental Protocols

Detailed methodologies for key experiments using U-46619 are provided below.

Protocol 1: In Vitro Vascular Reactivity Assessment using Wire Myography

This protocol details the assessment of U-46619-induced vasoconstriction in isolated arterial rings.

Materials:

• Isolated arterial segments (e.g., mesenteric, pulmonary, or coronary arteries)

• Wire myograph system

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• U-46619 stock solution

• Potassium chloride (KCl) solution (e.g., 60-120 mM)

• Carbogen (B8564812) gas (95% O2, 5% CO2)

Procedure:

• Tissue Preparation: Dissect arteries in cold Krebs-Henseleit solution and cut into 2 mm rings. Carefully mount the rings on the wires of the myograph chamber.

• Equilibration: Equilibrate the arterial rings in the myograph chambers containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas, for at least 60 minutes under a resting tension.[1]

• Viability Check: Contract the rings with a high concentration of KCl (e.g., 60 mM) to ensure tissue viability.[1] Wash the rings with fresh Krebs-Henseleit solution and allow them to return to the baseline tension.

• Concentration-Response Curve: Add U-46619 to the chambers in a cumulative manner, starting from a low concentration (e.g., 10⁻¹⁰ M) and increasing in a stepwise manner up to a maximum concentration (e.g., 10⁻⁵ M).[13] Allow the contraction to stabilize at each concentration before adding the next.

• Data Analysis: Record the isometric tension continuously. Normalize the contraction data to the maximum response induced by KCl. Plot the concentration-response curve and calculate the EC50 (the concentration of U-46619 that produces 50% of the maximal response) and the Emax (the maximum contractile response).

Protocol 2: In Vivo Blood Pressure Measurement in a Rat Model of Hypertension

This protocol describes the in vivo assessment of the pressor effects of U-46619 in anesthetized rats.

Materials:

• Spontaneously Hypertensive Rats (SHR) or other suitable rat models

• Anesthetic (e.g., pentobarbital (B6593769) sodium)

• Catheters for cannulation of the carotid artery and jugular vein

• Pressure transducer and data acquisition system

• U-46619 solution for intravenous administration

• Saline solution

Procedure:

• Animal Preparation: Anesthetize the rat and place it on a heating pad to maintain body temperature.

• Cannulation: Surgically expose and cannulate the carotid artery for blood pressure measurement and the jugular vein for drug administration.

• Hemodynamic Monitoring: Connect the arterial catheter to a pressure transducer to continuously monitor blood pressure and heart rate. Allow the animal to stabilize for at least 30 minutes.

• U-46619 Administration: Administer a bolus intravenous injection of U-46619 (e.g., 5 µg/kg) through the jugular vein catheter.[10]

• Data Recording and Analysis: Record the mean arterial blood pressure (MABP) before and after the administration of U-46619. Analyze the change in MABP to determine the pressor response.

Mandatory Visualizations

Signaling Pathway of U-46619-Induced Vasoconstriction

Caption: Signaling pathways of U-46619-induced vasoconstriction.

Experimental Workflow for In Vitro Vascular Reactivity

Caption: Workflow for in vitro vascular reactivity studies.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Thromboxane receptors in smooth muscle promote hypertension, vascular remodeling, and sudden death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. reprocell.com [reprocell.com]
• 8. apexbt.com [apexbt.com]
• 9. biodatacorp.com [biodatacorp.com]
• 10. U 46619 induces different blood pressure effects in male and female spontaneously hypertensive rats (SHR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Modeling of Acute Pulmonary Arterial Hypertension in Pigs Using a Stable Thromboxane A2 Analogue (U46619): Dose Adjustment and Assessment of Hemodynamic Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]

Application Notes and Protocols for Light Transmission Aggregometry with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the stable thromboxane (B8750289) A2 (TXA2) analog, 5-trans U-46619, in light transmission aggregometry (LTA) to study platelet function. U-46619 is a potent agonist of the thromboxane A2 (TP) receptor, a G-protein coupled receptor, that initiates a signaling cascade leading to platelet shape change, aggregation, and secretion.[1][2] Due to the short half-life of native TXA2, stable analogs like U-46619 are invaluable tools for in vitro and in vivo studies of TXA2-mediated physiological and pathological processes.[3][4] This protocol is designed to offer a standardized method for assessing platelet aggregation in response to TP receptor activation, which is crucial for research in hemostasis, thrombosis, and the development of antiplatelet therapies.

Data Summary

The following table summarizes key quantitative data for the use of 5-trans U-46619 in platelet aggregation studies. It is important to note that the optimal concentration of U-46619 can vary between donors and experimental conditions, necessitating the determination of a dose-response curve for specific assay setups.[5] A significant portion of the normal population (~10-20%) may exhibit hyposensitivity to U-46619.[6]

Parameter	Value	Species/System	Reference
EC50 for Platelet Aggregation	~1.31 μM	Human Platelets	[5]
EC50 for Shape Change	0.035 μM	Human Platelets	[5]
EC50 for TP Receptor Agonism	35 nM	In vitro preparations	[7]
Stock Solution Concentration	100 µM	Commercial Reagent	[3]

Experimental Protocols

Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

This protocol details the preparation of PRP and PPP from whole blood, essential for LTA.

Materials:

• Human whole blood from healthy, consenting donors

• 3.2% sodium citrate (B86180) anticoagulant tubes

• Polypropylene (B1209903) tubes

• Centrifuge

Procedure:

• Collect whole blood into tubes containing 3.2% sodium citrate in a 9:1 blood-to-anticoagulant ratio.[5][8]

• Keep the blood at room temperature and process it within 4 hours of collection.[5]

• To obtain PRP, centrifuge the whole blood at 150-200 x g for 15-20 minutes at room temperature.[5][8]

• Carefully transfer the upper layer of PRP to a clean polypropylene tube.[5][8]

• To prepare PPP, centrifuge the remaining blood at 1500-2000 x g for 15 minutes.[8]

Preparation of 5-trans U-46619 Working Solutions

Proper storage and preparation of U-46619 are critical for consistent results.

Materials:

• 5-trans U-46619

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Phosphate-buffered saline (PBS) or Tyrode's buffer

• Sterile microcentrifuge tubes

Procedure:

• Store the stock vial of U-46619 at -20°C or below under desiccating conditions.[5]

• Prepare a stock solution (e.g., 1 mM) in a suitable solvent like DMSO or ethanol.[4] Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C.[5]

• On the day of the experiment, prepare fresh serial dilutions of the U-46619 stock solution in an appropriate assay buffer (e.g., PBS or Tyrode's buffer) to achieve the desired final concentrations for the dose-response curve (e.g., ranging from 1 nM to 10 µM).[4][8]

Light Transmission Aggregometry (LTA) Protocol

This protocol outlines the steps for performing platelet aggregation analysis using LTA.

Materials:

• Platelet-rich plasma (PRP)

• Platelet-poor plasma (PPP)

• 5-trans U-46619 working solutions

• Light transmission aggregometer

• Aggregometer cuvettes with stir bars

Procedure:

• Pre-warm the LTA cuvettes containing a stir bar and PRP to 37°C for at least 5 minutes.[5]

• Calibrate the aggregometer by setting 0% light transmission with PRP and 100% light transmission with PPP.[5][8]

• Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.[8]

• Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate.[8]

• Initiate the aggregation by adding a small volume (e.g., 50 µL) of the U-46619 working solution to the PRP.[8]

• Record the change in light transmission for a set period, typically 5-10 minutes, to measure platelet aggregation.[5][8]

• The aggregation is quantified as the maximum percentage change in light transmission.[8]

Visualizations

Signaling Pathway of 5-trans U-46619 in Platelets

Caption: Signaling pathway of 5-trans U-46619 in platelets.

Experimental Workflow for Light Transmission Aggregometry

Caption: Experimental workflow for LTA with 5-trans U-46619.

References

• 1. The response to thromboxane A2 analogues in human platelets. Discrimination of two binding sites linked to distinct effector systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 8. benchchem.com [benchchem.com]

Measuring Intracellular Calcium Mobilization with 5-trans U-46619: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intracellular calcium (Ca2+) is a ubiquitous second messenger that governs a multitude of cellular processes, including signal transduction, proliferation, and apoptosis.[1] The mobilization of Ca2+ from intracellular stores is a critical event in the signaling cascade of many G protein-coupled receptors (GPCRs), particularly those coupled to the Gαq subunit.[1] Upon activation, these receptors stimulate phospholipase C (PLC), leading to the production of inositol (B14025) 1,4,5-trisphosphate (IP₃), which in turn binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm.[1][2] This transient increase in intracellular calcium can be precisely measured using fluorescent calcium indicators, offering a robust method for studying GPCR activation.[1][3]

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TP) receptor agonist.[4] It is important to note that while the topic specifies the 5-trans isomer, the vast majority of research has been conducted with the 5-cis isomer, U-46619, which is the predominant and well-characterized TP receptor agonist.[2] The biological activity of the 5-trans isomer has been rarely studied independently.[2] Therefore, these application notes will focus on the widely used U-46619 as the standard tool for inducing TP receptor-mediated intracellular calcium mobilization. Activation of the TP receptor by U-46619 initiates the Gq/PLC signaling cascade, resulting in a measurable increase in intracellular calcium, making it an invaluable tool for studying TP receptor signaling in various physiological and pathological contexts.[2][4]

Data Presentation

The potency of U-46619 in inducing intracellular calcium mobilization and other physiological responses varies depending on the cell type, receptor expression levels, and specific assay conditions. The following tables summarize key quantitative data for U-46619 from various studies.

Parameter	Species/Cell Line	EC₅₀	Concentration Range	Reference
Intracellular Calcium Mobilization	HEK293 cells expressing human TP receptor	56 ± 7 nM	Not Specified	[5]
Platelet Aggregation	Human	82 nM	10 nM - 10 µM	[2][6]
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[7]
Platelet Shape Change	Human	4.8 nM	Not Specified	[6]
Vasoconstriction (Rat Pulmonary Artery)	Rat	Not Specified	1 nM - 10 µM	[2]

Table 1: Effective Concentrations and EC₅₀ Values of U-46619 in Various In Vitro Assays.

Assay Parameter	Typical Value/Range
Cell Seeding Density (96-well plate)	40,000 - 80,000 cells/well
Fluo-4 AM Loading Concentration	1 - 5 µM
Dye Loading Time	30 - 60 minutes at 37°C
Excitation Wavelength (Fluo-4)	~490 nm
Emission Wavelength (Fluo-4)	~525 nm
U-46619 Concentration Range for Dose-Response	1 nM - 10 µM

Table 2: Typical Assay Parameters for a U-46619 Induced Calcium Mobilization Assay.

Signaling Pathway and Experimental Workflow

To visually represent the processes involved, the following diagrams illustrate the signaling cascade initiated by U-46619 and the general workflow of a calcium mobilization experiment.

Caption: U-46619 induced calcium mobilization signaling pathway.

Caption: Experimental workflow for a calcium mobilization assay.

Experimental Protocols

This section provides a detailed protocol for measuring U-46619-induced intracellular calcium mobilization in a cell line expressing the thromboxane A2 receptor (e.g., HEK293 cells stably expressing the human TP receptor) using the fluorescent calcium indicator Fluo-4 AM.[2][7]

Materials and Reagents

• Cells: HEK293 cells stably expressing the human TP receptor.[7]

• Cell Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).

• Fluorescent Calcium Indicator: Fluo-4 AM (acetoxymethyl ester).[7][8]

• Pluronic F-127: To aid in the dispersion of Fluo-4 AM.[1][7]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.[8][9]

• 5-trans U-46619: Prepare a stock solution (e.g., 10 mM) in a suitable solvent like DMSO or ethanol (B145695) and store at -20°C.[7]

• Plates: Black-walled, clear-bottom 96-well plates suitable for fluorescence measurements.[1][9]

• Instrumentation: Fluorometric imaging plate reader or a fluorescence microscope equipped with an automated injection system and capable of kinetic reads at excitation/emission wavelengths of ~490/525 nm.[8][9]

Protocol

1. Cell Seeding: a. Culture cells expressing the TP receptor to 80-90% confluency following standard cell culture protocols.[1] b. Harvest the cells and resuspend them in fresh culture medium. c. Seed the cells into a black-walled, clear-bottom 96-well plate at a density of 40,000 to 80,000 cells per well in 100 µL of culture medium.[8][9] d. Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment and formation of a monolayer.[1]

2. Dye Loading: a. Prepare the Fluo-4 AM loading solution. For one 96-well plate, a common preparation involves mixing 10 µL of 1 mM Fluo-4 AM with 10 µL of 20% Pluronic F-127 in 10 mL of Assay Buffer.[1] The final concentration of Fluo-4 AM is typically between 1-5 µM.[10] b. Aspirate the cell culture medium from the wells. c. Add 100 µL of the Fluo-4 AM loading solution to each well.[1][9] d. Incubate the plate at 37°C for 45-60 minutes in the dark.[2] Some protocols suggest an additional 15-30 minute incubation at room temperature to ensure complete de-esterification of the dye.[8][9]

3. Washing: a. After incubation, gently wash the cells two to three times with 100 µL of Assay Buffer per well to remove any extracellular dye.[2] Be gentle to avoid detaching the cells. b. After the final wash, add 100 µL of Assay Buffer to each well.[7]

4. Measurement of Calcium Response: a. Prepare serial dilutions of U-46619 in Assay Buffer at 2x the final desired concentration. A typical concentration range to determine an EC₅₀ would be from 1 nM to 10 µM.[7] b. Place the cell plate in the fluorometric plate reader. c. Program the instrument to measure fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm.[8][9] d. Establish a stable baseline fluorescence reading for each well for 10-20 seconds.[11] e. Program the instrument to inject 100 µL of the U-46619 dilutions into the corresponding wells.[7] f. Immediately begin recording the change in fluorescence intensity over time (e.g., every second for 2-3 minutes) to capture the transient calcium peak.[7][11]

5. Data Analysis: a. The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after the addition of U-46619.[1] b. Normalize the data, setting the response to buffer alone as 0% and the response to a maximal concentration of U-46619 (or a reference agonist) as 100%.[1] c. For determining the potency of U-46619, plot the normalized response against the logarithm of the U-46619 concentration. d. Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to determine the EC₅₀ value.[1]

Conclusion

The measurement of intracellular calcium mobilization is a fundamental technique for characterizing the activity of GPCRs. U-46619 serves as a potent and reliable agonist for the thromboxane A2 receptor, enabling the study of its downstream signaling pathways. The provided protocols and data offer a comprehensive guide for researchers to design and execute robust and reproducible calcium mobilization assays. Careful optimization of experimental parameters such as cell density, dye concentration, and incubation times will ensure high-quality data for the characterization of TP receptor agonists and antagonists in drug discovery and basic research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. biodatacorp.com [biodatacorp.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. abcam.com [abcam.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting U-46619 Platelet Assays: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 receptor agonist, U-46619, in platelet assays. Inconsistent results in platelet aggregation and activation studies can be a significant source of experimental variability. This guide aims to address common issues and provide standardized protocols to ensure more reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and how does it activate platelets?

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[1] It mimics the action of thromboxane A2, a key mediator of platelet activation and vasoconstriction. U-46619 binds to TP receptors on the platelet surface, which are coupled to the Gq G-protein.[2][3] This binding initiates a signaling cascade involving the activation of phospholipase C (PLC), leading to the production of inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2][3] IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[2][3][4] The culmination of these events is platelet shape change, degranulation, and aggregation.

Q2: Why am I observing a biphasic aggregation response with U-46619?

U-46619 can induce two distinct waves of platelet secretion and subsequent aggregation.[5] The initial wave is a direct result of TP receptor activation. The secondary, and often larger, wave is typically dependent on the release of ADP from platelet-dense granules, which then acts on P2Y12 receptors, amplifying the aggregation response.[5][6] If you are observing a pronounced biphasic response, it highlights the contribution of this secondary amplification loop in your experimental system.

Q3: Some of my donors appear to be non-responsive or have a very low response to U-46619. Is this normal?

Yes, this is a documented phenomenon. A significant portion of the normal population, estimated to be around 10-20%, exhibits non-sensitivity to U-46619 in conventional platelet-rich plasma aggregometry.[7] This variability can be due to genetic differences in TP receptor expression or function, or other downstream signaling components.[8] For this reason, it is crucial to screen donors and establish a baseline response before initiating large-scale studies. In cases of suspected non-responsiveness, it is important to confirm that the issue is not with the reagent or experimental technique.

Q4: Can aspirin (B1665792) affect U-46619-induced platelet aggregation?

Counterintuitively, yes. While aspirin is a well-known inhibitor of platelet function through its action on cyclooxygenase-1 (COX-1), at certain concentrations, it has been observed to augment U-46619-induced platelet aggregation in a subset of individuals.[6] This effect is thought to be related to the secreted ADP and subsequent P2Y12/Gi signaling.[6] Researchers should be aware of this potential confounding factor, especially when studying the effects of NSAIDs in conjunction with U-46619.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or weak platelet aggregation	Reagent Integrity: U-46619 degradation or incorrect concentration.	Prepare fresh U-46619 solutions for each experiment. Verify the final concentration in the assay.
Donor Variability/Non-responder: Inherent biological differences in platelet reactivity.[7][9]	Screen multiple donors to identify those with a consistent and robust response to U-46619.
Platelet Preparation: Suboptimal platelet-rich plasma (PRP) or washed platelet preparation leading to platelet activation or damage.	Strictly adhere to standardized protocols for blood collection and centrifugation. Avoid excessive agitation and temperature fluctuations.
Low Platelet Count: Insufficient platelet numbers for a detectable aggregation response.	Adjust the platelet count to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP).
High variability between experiments	Pre-analytical Variables: Inconsistent blood collection technique, anticoagulant volume, or sample handling.	Standardize all pre-analytical procedures, including needle gauge, blood-to-anticoagulant ratio, and time from collection to processing.
Agonist Concentration: Inconsistent final concentration of U-46619.	Prepare fresh agonist dilutions for each experiment and use a calibrated pipette.
Instrument Calibration: Incorrect baseline settings on the aggregometer.	Ensure the aggregometer is properly calibrated with platelet-poor plasma (100% aggregation) and platelet-rich plasma (0% aggregation) before each experiment.
Decreasing response with repeated stimulation	TP Receptor Desensitization: Prolonged exposure to U-46619 can lead to receptor desensitization.[10][11][12]	Be mindful of pre-incubation times with U-46619. The desensitization process is rapid, with a half-time of 2-3 minutes.[11] Consider using a fresh platelet preparation for each dose-response curve.
Receptor Uncoupling: The TP receptor can become uncoupled from its G-protein, leading to reduced signaling.[11]	This is an inherent biological process. Experimental design should account for this by minimizing prolonged exposure to the agonist before measurement.

Quantitative Data Summary

Parameter	Mean EC50 Value (Human Platelets)	Platelet Preparation
Platelet Shape Change	4.8 nM	Not specified
Platelet Aggregation	82 nM	Not specified
Calcium Release (Control)	275 ± 51 nM	Not specified
Calcium Release (Desensitized)	475 ± 71 nM	Not specified
Binding Affinity (Kd)	11 ± 4 nM	Washed Platelets[13]

Experimental Protocols

Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines the standard procedure for measuring U-46619-induced platelet aggregation in platelet-rich plasma (PRP) using LTA.

1. Blood Collection:

• Draw whole blood from healthy, consenting donors who have abstained from antiplatelet medications for at least two weeks.

• Use a 19- or 21-gauge needle and collect blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).

• Gently invert the tubes 3-5 times to ensure proper mixing.

2. Platelet-Rich Plasma (PRP) Preparation:

• Centrifuge the citrated whole blood at 150-200 x g for 15-20 minutes at room temperature with the brake off.

• Carefully aspirate the upper platelet-rich plasma layer and transfer it to a new polypropylene (B1209903) tube.

• Keep the PRP at room temperature for use within 3-4 hours.

3. Platelet-Poor Plasma (PPP) Preparation:

• Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 10-15 minutes to pellet the remaining cells.

• Collect the supernatant, which is the platelet-poor plasma (PPP).

4. Platelet Count Adjustment:

• Determine the platelet count in the PRP using a hematology analyzer.

• If necessary, adjust the platelet count to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using autologous PPP.

5. Light Transmission Aggregometry:

• Turn on the aggregometer and allow it to warm up to 37°C.

• Calibrate the instrument by setting 0% aggregation with a cuvette containing PRP and 100% aggregation with a cuvette containing PPP.

• Place a cuvette containing the adjusted PRP and a magnetic stir bar into the heating block of the aggregometer and allow it to equilibrate for at least 2 minutes.

• Add the desired concentration of U-46619 to the cuvette to initiate aggregation.

• Record the change in light transmission for 5-10 minutes.

Visualizations

U-46619 Signaling Pathway in Platelets

Caption: U-46619 signaling cascade in human platelets.

Experimental Workflow for U-46619 Platelet Aggregation Assay

Caption: Step-by-step workflow for a U-46619 platelet aggregation experiment.

Troubleshooting Logic for Inconsistent U-46619 Assay Results

Caption: A logical approach to troubleshooting inconsistent U-46619 assay data.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Platelet Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. biodatacorp.com [biodatacorp.com]
• 9. Abnormal platelet response to thromboxane A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing 5-trans U-46619 concentration to avoid off-target effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-trans U-46619. The focus is on optimizing experimental concentrations to achieve on-target effects while avoiding potential off-target activities.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 5-trans U-46619?

5-trans U-46619 is the trans isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary and well-characterized mechanism of action is as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade leading to physiological responses such as platelet aggregation and smooth muscle contraction.[1]

Q2: What are the known off-target effects of 5-trans U-46619?

While primarily a TP receptor agonist, 5-trans U-46619 has documented off-target effects. The most notable is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1] Additionally, studies on its cis-isomer, U-46619, suggest potential for off-target effects such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation, and the inhibition of KCa channel activity in coronary arteries.[1]

Q3: How can I distinguish between on-target and off-target effects in my experiments?

The most effective method is to use a selective TP receptor antagonist, such as SQ29548 or GR32191.[1] If the observed effect of 5-trans U-46619 is significantly reduced or blocked in the presence of the antagonist, it is likely an on-target effect. Conversely, if the effect persists, it indicates an off-target mechanism.[1]

Q4: What are the typical concentrations of 5-trans U-46619 for in vitro experiments?

For on-target effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically used.[1] The EC50 for U-46619 as a TP receptor agonist is approximately 35 nM.[1] Off-target effects may manifest at higher concentrations.[1] It is crucial to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent or unexpected results with 5-trans U-46619	Combination of on-target and off-target effects, or experimental variability.	1. Confirm On-Target Activity: Co-incubate with a selective TP receptor antagonist (e.g., SQ29548) before adding 5-trans U-46619. Abolishment of the effect confirms TP receptor mediation.[1]2. Dose-Response Curve: Perform a comprehensive dose-response curve to identify distinct concentration ranges for on-target versus potential off-target effects.[1]3. Controls: Always include positive (e.g., known TP receptor agonist) and negative (vehicle) controls.[1]
Unexpected changes in prostaglandin profiles, specifically a decrease in PGE2	Off-target inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).	1. Measure Prostaglandin Levels: Use ELISA or LC-MS/MS to quantify levels of various prostaglandins (B1171923) (PGE2, PGF2α, etc.) with and without 5-trans U-46619.[1]2. mPGES-1 Activity Assay: If feasible, perform a direct enzymatic assay to measure mPGES-1 activity in the presence of 5-trans U-46619.[1]
Vasoconstriction is not fully blocked by a TP receptor antagonist	This may indicate an off-target effect, such as the potentiation of norepinephrine-induced vasoconstriction.	1. Control for Endogenous Catecholamines: Ensure experimental buffers do not contain catecholamines unless they are part of the experimental design.2. Test for Norepinephrine (B1679862) Potentiation: In vascular preparations, assess the contractile response to norepinephrine in the presence and absence of a low concentration of 5-trans U-46619. If potentiation is observed, it may be an off-target effect.

Quantitative Data Summary

The following tables summarize the effective concentrations of U-46619 and its 5-trans isomer for both on-target and potential off-target effects. Note that specific quantitative data for the 5-trans isomer is limited, and researchers should empirically determine the optimal concentrations for their systems.

Table 1: On-Target Activity (TP Receptor Agonism)

Compound	Assay	Species/Tissue	EC50 / ED50
U-46619	TP Receptor Agonist	-	~35 nM[1][2]
U-46619	Platelet Aggregation	Human	~0.58 µM - 1.31 µM[3][4]
U-46619	Vasoconstriction	Rat Thoracic Aorta (endothelium-denuded)	~0.478 nM[4]
U-46619	Vasoconstriction	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸ M[5]
5-trans U-46619	Not Available	Not Available	Not Available

Table 2: Potential Off-Target Effects

Compound	Off-Target	Effect	Reported Concentration / IC50
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibition	Reported to be about half as potent as the 5-cis isomer.[1]
U-46619 (cis-isomer)	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibition	Data not available
U-46619 (cis-isomer)	KCa Channels	Inhibition	50-150 nM
U-46619 (cis-isomer)	Norepinephrine-induced Vasoconstriction	Potentiation	0.1-100 nM[6]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

• Objective: To evaluate the effect of 5-trans U-46619 on platelet aggregation.

• Methodology:

  • Platelet Preparation: Prepare platelet-rich plasma (PRP) or washed platelets from whole blood and adjust the platelet count to a standardized concentration.[1]

  • Instrumentation: Use a light transmission aggregometer.

  • Baseline Measurement: Record the baseline light transmission of the PRP.

  • Agonist Addition: Add varying concentrations of 5-trans U-46619 to initiate aggregation.[1]

  • Data Recording: Monitor the change in light transmission over time, which corresponds to the degree of platelet aggregation.[1]

  • Off-Target Control: To confirm on-target effects, pre-incubate a separate aliquot of PRP with a TP receptor antagonist before adding 5-trans U-46619.[1]

Protocol 2: Vascular Smooth Muscle Contraction Assay

• Objective: To measure the vasoconstrictor response to 5-trans U-46619 and determine the contribution of TP receptor activation.

• Methodology:

  • Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta) and mount them in an organ bath or wire myograph system containing physiological salt solution at 37°C, gassed with 95% O2 / 5% CO2.[1]

  • Control Response: Elicit a reference contraction with an agent like potassium chloride to ensure tissue viability.[1]

  • Experimental Groups:

    • Group 1 (On-Target): Generate a cumulative concentration-response curve for 5-trans U-46619.[1]

    • Group 2 (Off-Target Control): Pre-incubate tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.[1]

  • Data Analysis: Compare the concentration-response curves between the two groups. A rightward shift or complete inhibition in Group 2 indicates an on-target, TP receptor-mediated effect. Any remaining response in Group 2 may be due to off-target actions.[1]

Protocol 3: Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

• Objective: To assess the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

• Methodology:

  • Enzyme and Substrate Preparation: Use a source of mPGES-1 (recombinant or from microsomes) and its substrate, prostaglandin H2 (PGH2).[1]

  • Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619.

  • Reaction Initiation: Add PGH2 to start the enzymatic reaction and incubate for a defined period at a controlled temperature.[1]

  • Reaction Termination: Stop the reaction using a stop solution.[1]

  • PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as ELISA or LC-MS/MS.

  • Data Analysis: Calculate the percent inhibition of mPGES-1 activity at each concentration of 5-trans U-46619 and determine the IC50 value.[1]

Visualizations

Signaling Pathways

Caption: On-target signaling of 5-trans U-46619 via the TP receptor.

Caption: Off-target inhibition of mPGES-1 by 5-trans U-46619.

Experimental Workflows

Caption: Differentiating on- and off-target effects with an antagonist.

References

• 1. Regulation of mPGES-1 composition and cell growth via the MAPK signaling pathway in jurkat cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The Signaling Pathway of PGE2 and Its Regulatory Role in T Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 5. benchchem.com [benchchem.com]
• 6. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]

How to handle U-46619 hyposensitivity in donor platelets

This guide provides troubleshooting assistance and frequently asked questions for researchers encountering hyposensitivity to the thromboxane (B8750289) A₂ (TXA₂) analog, U-46619, in donor platelets during aggregation assays.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and how does it activate platelets?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, which acts as a potent agonist for the thromboxane A₂ (TP) receptor on platelets.[1] Upon binding to the TP receptor, a G-protein coupled receptor, it primarily activates Gq and G12/13 signaling pathways.[2][3] This activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) triphosphate (IP₃) and diacylglycerol (DAG). These second messengers cause an increase in intracellular calcium (Ca²⁺) and activation of protein kinase C (PKC), respectively, culminating in platelet shape change, granule secretion, and aggregation.[4]

Q2: What is U-46619 hyposensitivity and what are its potential causes?

A2: U-46619 hyposensitivity, or hyporesponsiveness, is characterized by a diminished or absent aggregation response in donor platelets upon stimulation with standard concentrations of U-46619. This phenomenon can stem from several factors:

• Genetic Variants: Inherited mutations in the TP receptor gene (TBXA2R) can lead to reduced receptor expression, impaired ligand binding, or inefficient G-protein coupling.[4][5] Defects in downstream signaling proteins, such as the Gαq subunit, have also been identified and can cause a blunted response.[6]

• Pre-analytical/Donor Variables: A range of factors related to the donor or sample handling can influence platelet reactivity. These include the use of medications (e.g., aspirin (B1665792), NSAIDs), consumption of certain foods rich in flavonoids or omega-3 fatty acids, and procedural issues during blood collection and processing.[7][8][9]

• Receptor Desensitization: Prior exposure of platelets to TXA₂ or other agonists in vivo can lead to the desensitization of TP receptors, resulting in a reduced response during in vitro testing.[10]

Q3: How can I differentiate between an aspirin-like defect and true U-46619 hyposensitivity?

A3: This is a critical diagnostic step. An aspirin-like defect results from the inhibition of the cyclooxygenase-1 (COX-1) enzyme, which prevents the conversion of arachidonic acid (AA) into thromboxane A₂. U-46619 is a direct TP receptor agonist and bypasses this step. Therefore:

• Aspirin-Like Defect: Platelets will show a significantly reduced or absent aggregation response to arachidonic acid, but a normal response to U-46619.[11]

• TP Receptor/Post-Receptor Defect (Hyposensitivity): Platelets will show a reduced or absent aggregation response to both arachidonic acid and U-46619.[12]

Q4: Are there known genetic polymorphisms in the TBXA2R gene that cause hyposensitivity?

A4: Yes, several variants in the TBXA2R gene have been linked to bleeding tendencies and impaired platelet function. These mutations can result in reduced receptor expression on the platelet surface, decreased ligand binding affinity, or inefficient coupling to downstream G-proteins.[4][5]

Troubleshooting Guide: Low or No Aggregation Response to U-46619

This guide provides a systematic approach to identifying the cause of U-46619 hyposensitivity in your experiments.

Step 1: Initial Checks (Reagent & Instrument)

Issue	Potential Cause	Recommended Action
No/Low Response Across All Donors	Expired or improperly stored U-46619 reagent.	Verify the expiration date. Prepare a fresh stock solution from a new vial. Ensure proper storage at -20°C in single-use aliquots to avoid freeze-thaw cycles.[13]
Incorrect U-46619 concentration.	Recalculate and verify all dilutions. Prepare a fresh serial dilution and confirm the final concentration in the assay.
Instrument malfunction or incorrect setup.	Ensure the aggregometer is calibrated correctly (0% baseline with PRP, 100% with PPP) and warmed to 37°C. Confirm settings are appropriate for the assay.[10]

Step 2: Evaluate Pre-Analytical & Donor-Specific Factors

Issue	Potential Cause	Recommended Action
Response Varies Between Donors	Donor medication use.	Screen donors thoroughly. Exclude donors who have taken aspirin or other NSAIDs within the last 7-10 days.[8][14]
Donor diet and lifestyle.	Advise donors to avoid alcohol and foods rich in omega-3 fatty acids or flavonoids (e.g., fish oil, dark chocolate, tea) for at least 24-48 hours before donation.[7][8]
Improper blood collection or sample handling.	Use a 19-21 gauge needle for clean venipuncture, discard the first few mL of blood, and ensure the correct 9:1 blood-to-citrate ratio. Process samples within 2-4 hours of collection and maintain them at room temperature.[10][14]
Incorrect Platelet-Rich Plasma (PRP) preparation.	Standardize centrifugation steps (e.g., 150-200 x g for 15-20 mins for PRP). Adjust platelet count to a standard concentration (e.g., 250 x 10⁹/L) using Platelet-Poor Plasma (PPP) for consistency.[14][15]

Step 3: Investigate Biological Causes

Issue	Potential Cause	Recommended Action
Consistently Low Response in a Specific Donor (Reagent & Protocol Verified)	Inherited TP receptor or signaling pathway defect.	Perform a multi-agonist panel: Test platelet aggregation with other agonists like ADP, collagen, and thrombin receptor activating peptide (TRAP). A defect specific to the TXA₂ pathway will show a normal response to these agonists.[11]
Compare with Arachidonic Acid (AA): As detailed in FAQ Q3, test the response to AA. A poor response to both U-46619 and AA points towards a TP receptor or post-receptor signaling defect.[12]
Consider Genetic Testing: If a heritable platelet function disorder is suspected, genetic sequencing of the TBXA2R gene and other related signaling genes may be warranted to identify causative variants.[16]

Data Presentation

Table 1: Representative Platelet Aggregation Responses to U-46619

This table summarizes typical quantitative results from Light Transmission Aggregometry (LTA). Values can vary based on specific laboratory protocols and donor populations.

Donor Phenotype	U-46619 Concentration	Maximum Aggregation (%)	Description
Normal Responder	1 - 2.5 µM	> 60%	Robust, irreversible aggregation.
Hyposensitive (Genetic Defect)	2.5 µM	< 20%	Small and transient aggregation, or complete absence of response.[4]
Hyposensitive (Genetic Defect)	10 µM	Markedly Impaired	Even at high concentrations, the aggregation response remains significantly blunted.[4]

Table 2: Impact of Known TBXA2R Genetic Variants on Platelet Function

Variant	Inheritance	Defect	Platelet Phenotype with U-46619/TXA₂ Agonists
c.167dupG	Heterozygous	Reduced receptor expression	Small, transient aggregation at 2.5 µM U-46619; marked impairment at 10 µM.[4]
R60L	Homozygous/Heterozygous	Reduced receptor coupling to Gq	Absent platelet response to TXA₂ analogs.[4]
D304N	Heterozygous	Reduced ligand binding	Absent or reduced aggregation in response to Arachidonic Acid (implies impaired TXA₂ signaling).[4]
W29C	Heterozygous	Reduced surface expression	Markedly reduced aggregation in response to Arachidonic Acid.[4]

Experimental Protocols

Protocol 1: Light Transmission Aggregometry (LTA) with U-46619

This protocol outlines the key steps for assessing U-46619-induced platelet aggregation in platelet-rich plasma (PRP).

1. Materials & Reagents:

• Whole blood from consenting donors (see pre-analytical guidelines).

• 3.2% Sodium Citrate (B86180) anticoagulant tubes.

• U-46619 powder and anhydrous DMSO for stock solution.

• Assay buffer (e.g., Tyrode's buffer or Saline).

• Light Transmission Aggregometer with cuvettes and stir bars.

2. Preparation of Platelet-Rich (PRP) and Platelet-Poor Plasma (PPP):

• Collect whole blood into citrate tubes (9:1 ratio).

• Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to separate PRP.

• Carefully aspirate the upper PRP layer and transfer it to a new polypropylene (B1209903) tube. Let the PRP rest for at least 30 minutes.[14]

• Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 15-20 minutes to obtain PPP.[15]

• Adjust the platelet count of the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.[14]

3. Preparation of U-46619 Solutions:

• Prepare a high-concentration stock solution (e.g., 1 mM) of U-46619 in anhydrous DMSO.

• Aliquot the stock solution into small, single-use volumes and store at -20°C.[13]

• On the day of the experiment, prepare serial dilutions of the stock solution in the assay buffer to create a range of working concentrations (e.g., 10 µM, 25 µM, 50 µM, 100 µM).

4. Aggregometer Setup & Assay Procedure:

• Turn on the aggregometer and allow it to warm up to 37°C.

• Pipette PPP into a cuvette to set the 100% aggregation baseline.

• Pipette PRP into another cuvette to set the 0% aggregation baseline.[13]

• Place a cuvette containing the standardized PRP and a magnetic stir bar into the heating block of the aggregometer. Allow it to equilibrate for 3-5 minutes with stirring.[15]

• Add a small volume of the U-46619 working solution to the PRP to achieve the desired final concentration (e.g., 1-5 µM). Run a vehicle control (buffer with DMSO) in parallel.[13]

• Record the change in light transmission for 5-10 minutes to generate the aggregation curve.

5. Data Analysis:

• Quantify platelet aggregation as the maximum percentage change in light transmission from the 0% baseline.

Visualizations

Signaling Pathway

Caption: U-46619 signaling cascade in human platelets.

Experimental & Diagnostic Workflow

Caption: Diagnostic workflow for U-46619 hyposensitivity.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. The G protein coupled to the thromboxane A2 receptor in human platelets is a member of the novel Gq family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. G proteins of the G12 family are activated via thromboxane A2 and thrombin receptors in human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TBXA2R gene variants associated with bleeding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fondazionetelethon.it [fondazionetelethon.it]
• 6. Platelet signal transduction defect with Gα subunit dysfunction and diminished Gαq in a patient with abnormal platelet responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gender, Race, and Diet Affect Platelet Function Tests in Normal Subjects Contributing to a High Rate of Abnormal Results - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biodatacorp.com [biodatacorp.com]
• 9. Platelet Function Tests: Preanalytical Variables, Clinical Utility, Advantages, and Disadvantages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Abnormal platelet response to thromboxane A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Functional Platelet Disorders | Choose the Right Test [arupconsult.com]

Technical Support Center: U-46619 and the Impact of 5-trans Isomer Impurities

Welcome to the technical support center for researchers utilizing the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address potential experimental challenges, with a specific focus on the impact of the common impurity, 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and its primary mechanism of action?

A1: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2).[1] It functions as a potent and selective agonist for the thromboxane A2 (TP) receptor.[2] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade primarily through Gq and G12/13 proteins.[3] This leads to the activation of phospholipase C (PLC), subsequent increases in intracellular calcium, and activation of the RhoA/Rho-kinase pathway, culminating in physiological responses such as platelet aggregation and smooth muscle contraction.[3][4]

Q2: What is 5-trans U-46619 and how does it relate to U-46619?

A2: 5-trans U-46619 is a geometric isomer of U-46619 and is often present as a minor impurity (typically 2-5%) in commercially available preparations of U-46619.[5] While structurally similar, its pharmacological profile is not as extensively characterized as the parent compound.

Q3: What are the known biological activities of 5-trans U-46619?

A3: The most consistently documented off-target effect of 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[6] There is limited publicly available data directly quantifying its activity as a TP receptor agonist or antagonist in functional assays like platelet aggregation and vasoconstriction. One study suggested it is about half as potent as U-46619 in inhibiting prostaglandin E synthase, indicating a distinct pharmacological profile.[5]

Q4: How can the presence of 5-trans U-46619 impact my experimental results?

A4: The presence of the 5-trans isomer can introduce variability and potentially confounding effects in your experiments. Since its activity at the TP receptor is not well-defined, it could act as a weaker agonist, a partial agonist, or even an antagonist, thereby altering the dose-response relationship of the primary compound, U-46619. Its known inhibition of mPGES-1 could also lead to off-target effects in systems where prostaglandin E2 plays a significant role.

Q5: How can I check for the purity of my U-46619 sample?

A5: The most effective method for assessing the purity of your U-46619 sample and quantifying the presence of the 5-trans isomer is through High-Performance Liquid Chromatography (HPLC). A reversed-phase C18 column with a suitable mobile phase gradient can effectively separate the two isomers.

Troubleshooting Guides

Issue 1: Inconsistent or Lower-than-Expected Potency in Platelet Aggregation or Vasoconstriction Assays

Possible Cause: The presence of the 5-trans U-46619 impurity may be altering the effective concentration of the active U-46619 agonist. If the 5-trans isomer has weaker agonist or even antagonist properties at the TP receptor, it will reduce the overall potency of the solution.

Troubleshooting Steps:

• Verify Purity: If you are observing inconsistent results between different batches of U-46619, it is crucial to assess the purity of each batch. If possible, perform HPLC analysis to quantify the percentage of the 5-trans isomer.

• Consult Certificate of Analysis (CoA): Always review the CoA provided by the supplier for the specific lot you are using. This document should provide information on the purity of the compound.

• Perform Dose-Response Curves: Always perform a full dose-response curve for each new batch of U-46619. This will allow you to determine the EC50 for that specific batch and compare it to previous experiments.

• Use a TP Receptor Antagonist: To confirm that the observed effect is mediated by the TP receptor, perform experiments in the presence of a selective TP receptor antagonist (e.g., SQ 29,548). This will help to rule out off-target effects.

Issue 2: Unexpected Off-Target Effects Observed in Your Experimental System

Possible Cause: The 5-trans U-46619 isomer is known to inhibit mPGES-1.[6] If your experimental system is sensitive to changes in prostaglandin E2 levels, this off-target effect of the impurity could be influencing your results.

Troubleshooting Steps:

• Measure Prostaglandin Levels: If feasible in your experimental setup, measure the levels of PGE2 and other relevant prostaglandins (B1171923) to determine if they are being affected by your U-46619 preparation.

• Review Literature for Off-Target Effects: Be aware of the known off-target effects of both U-46619 and its isomer. Studies have suggested that at higher concentrations, U-46619 itself may have off-target effects, such as inhibiting KCa channel activity.[6]

• Use the Lowest Effective Concentration: To minimize potential off-target effects from both the primary compound and any impurities, use the lowest concentration of U-46619 that gives a robust and reproducible on-target effect.

Data Presentation

Table 1: Comparison of Potency (EC50) for U-46619 and 5-trans U-46619

Compound	Assay	Species/Tissue	EC50 Value	Reference
U-46619	Vasoconstriction	Human Subcutaneous Resistance Arteries	16 nM	[7]
Vasoconstriction	Rat Pial Arterioles	Dose-dependent from 10⁻¹¹ to 10⁻⁶ M	[8]
Bronchoconstriction (Small Airways)	Rat	6.9 nM	[9]
Bronchoconstriction (Large Airways)	Rat	66 nM	[9]
Platelet Shape Change	Human, Rat, Rabbit	4.8, 6.0, 7.3 nM, respectively	[10]
Platelet Aggregation	Human, Rat, Rabbit	82, 145, 65 nM, respectively	[10]
Platelet Aggregation	Human	0.58 µM	[11]
TP Receptor Agonism	-	35 nM
5-trans U-46619	Vasoconstriction	Not Available	Not Available	[5]
Platelet Aggregation	Not Available	Not Available	-
mPGES-1 Inhibition	Not Specified	~2x less potent than U-46619	[5]

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify U-46619 and its 5-trans isomer.

Materials:

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• HPLC-grade acetonitrile (B52724) and water

• Trifluoroacetic acid (TFA)

• U-46619 sample and reference standards for both isomers

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the U-46619 sample in acetonitrile.

  • Dilute the stock solution with the initial mobile phase composition to a working concentration (e.g., 50 µg/mL).

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 210 nm

  • Injection Volume: 20 µL

  • Gradient:

    • 0-5 min: 30% B

    • 5-25 min: Linear gradient from 30% to 70% B

    • 25-30 min: Hold at 70% B

    • 30-35 min: Return to 30% B and equilibrate

• Analysis:

  • Run the reference standards for both U-46619 and 5-trans U-46619 to determine their retention times.

  • Inject the U-46619 sample.

  • Calculate the percentage of each isomer by dividing the peak area of the individual isomer by the total peak area of both isomers.

Protocol 2: In Vitro Platelet Aggregation Assay

Objective: To measure the effect of U-46619 on platelet aggregation using light transmission aggregometry.

Materials:

• Light transmission aggregometer

• Human whole blood from healthy donors

• 3.2% sodium citrate (B86180) (anticoagulant)

• U-46619 stock solution in a suitable solvent (e.g., DMSO)

• Saline or appropriate buffer for dilutions

Procedure:

• Platelet-Rich Plasma (PRP) Preparation:

  • Collect whole blood into tubes containing 3.2% sodium citrate.

  • Centrifuge at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP.

  • Prepare Platelet-Poor Plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes.

• U-46619 Dilutions:

  • Prepare a series of dilutions of the U-46619 stock solution in saline to achieve the desired final concentrations in the PRP.

• Aggregation Measurement:

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Add a known volume of PRP to a cuvette with a stir bar and allow it to equilibrate at 37°C.

  • Add a small volume of the U-46619 dilution to the PRP to initiate aggregation.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis:

  • Determine the maximal percentage of aggregation for each concentration of U-46619.

  • Plot a dose-response curve and calculate the EC50 value.

Mandatory Visualizations

Caption: U-46619 Signaling Pathway.

Caption: Troubleshooting Workflow.

References

• 1. Identification and Imaging of Prostaglandin Isomers Utilizing MS3 Product Ions and Silver Cationization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. reprocell.com [reprocell.com]
• 8. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biodatacorp.com [biodatacorp.com]
• 11. medchemexpress.com [medchemexpress.com]

Technical Support Center: U-46619-Induced Vasoconstriction Experiments

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing variability in U-46619-induced vasoconstriction experiments. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Troubleshooting Guide

Variability in U-46619-induced vasoconstriction experiments can arise from several factors, from solution preparation to tissue-specific responses. The following table outlines common problems, their potential causes, and recommended solutions.

Observed Issue	Potential Cause	Recommended Solution
Inconsistent or weaker-than-expected vasoconstriction	Degradation of U-46619: U-46619 is unstable in aqueous solutions.[1][2]	Always prepare fresh aqueous working solutions of U-46619 immediately before each experiment. Do not store U-46619 in aqueous buffers.[1][2][3][4]
Improper Stock Solution Storage: Frequent freeze-thaw cycles can degrade the compound.[2][5]	Aliquot stock solutions into single-use volumes and store at -20°C for short-term (months) or -80°C for long-term (up to a year) storage.[2][3][5]
Solvent Effects: The organic solvent used for the stock solution (e.g., DMSO, ethanol) may have physiological effects at high concentrations.[6]	Ensure the final concentration of the organic solvent in the experimental buffer is minimal and does not affect the vascular response. Run appropriate vehicle controls.[7]
Rapid decrease in response upon repeated application (Tachyphylaxis)	Receptor Desensitization/Internalization: Continuous or repeated exposure to U-46619 can lead to desensitization of the thromboxane (B8750289) A2 (TP) receptors.[8][9][10]	Allow for a sufficient washout period between applications to enable receptor re-sensitization. If tachyphylaxis is rapid, consider a cumulative concentration-response curve design instead of repeated discrete applications.[10][11]
High variability between different tissue preparations	Tissue-Specific Receptor Expression and Signaling: The density of TP receptors and downstream signaling pathways can vary between different blood vessels (e.g., coronary vs. renal arteries) and species.[8][12][13]	Characterize the response in your specific tissue of interest. Be aware that findings from one vascular bed may not be directly translatable to another.
Endothelial Integrity: The presence or absence of a functional endothelium can influence the vascular response to U-46619.[14]	Carefully control for and assess endothelial integrity in your experimental preparations. The response to U-46619 can differ between endothelium-intact and endothelium-denuded vessels.[14]
Difficulty in achieving maximal contraction	Suboptimal Experimental Conditions: Factors such as buffer composition, pH, temperature, and oxygenation can affect tissue viability and responsiveness.	Ensure optimal physiological conditions are maintained throughout the experiment (e.g., 37°C, appropriate buffer, continuous aeration with 95% O2/5% CO2).
Tissue Viability: The health of the vascular tissue is crucial for a robust contractile response.	Perform a viability check at the beginning of each experiment by eliciting a contraction with a standard agent like potassium chloride (KCl).[7][15]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of U-46619 in causing vasoconstriction?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, and it acts as a potent and selective thromboxane A₂ (TP) receptor agonist.[1][16][17] The TP receptor is a G-protein-coupled receptor. Upon binding of U-46619, the receptor activates downstream signaling cascades, primarily through Gq and G12/13 proteins, leading to:

• Activation of Phospholipase C (PLC): This leads to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).[12][18]

• Calcium Mobilization: IP₃ stimulates the release of calcium from the sarcoplasmic reticulum, increasing intracellular calcium concentration ([Ca²⁺]i).[13][19]

• Activation of Protein Kinase C (PKC): DAG activates PKC, which contributes to the contractile response.[12]

• Activation of Rho-kinase: This pathway leads to the inhibition of myosin light chain phosphatase, promoting a sustained contraction of the vascular smooth muscle cells.[12][13]

The following diagram illustrates the primary signaling pathway:

U-46619 signaling pathway in vasoconstriction.

Q2: How should I prepare and store U-46619 solutions to ensure stability and reproducibility?

A2: Proper handling of U-46619 is critical for obtaining consistent results.

• Stock Solutions: U-46619 is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide (B127407) at concentrations up to 100 mg/ml.[3][6] It is recommended to prepare a high-concentration stock solution in one of these solvents. To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes.[2]

• Storage: Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[5]

• Working Solutions: U-46619 is sparingly soluble and unstable in aqueous buffers.[1][2] Therefore, it is crucial to prepare fresh aqueous working solutions for each experiment from the stock solution.[1][2][3][4] Do not store aqueous solutions of U-46619 for more than one day.[1][3]

Solution Type	Solvent	Storage Temperature	Storage Duration
Stock Solution	DMSO, Ethanol, Dimethyl Formamide	-20°C	Up to 1 month[5]
-80°C	Up to 6 months[5]
Working Solution	Aqueous Buffer (e.g., PBS, Krebs-Henseleit)	N/A	Prepare fresh for each experiment[1][2][4]

Q3: What are typical EC₅₀ values for U-46619-induced vasoconstriction, and why do they vary?

A3: The half-maximal effective concentration (EC₅₀) of U-46619 can vary significantly depending on the species and the specific vascular bed being studied. This variability is due to differences in TP receptor density, receptor coupling efficiency, and downstream signaling components in the smooth muscle of different arteries.

Here is a summary of reported EC₅₀ values:

Vascular Bed	Species	Approximate EC₅₀
Human Subcutaneous Resistance Arteries	Human	16 nM[20]
Porcine Coronary Arteries (Control)	Porcine	12 nM[21]
Porcine Coronary Arteries (Organ-cultured)	Porcine	36 nM[21]
Rat Small Airways	Rat	6.9 nM[22]
Rat Large Airways	Rat	66 nM[22]
General TP Receptor Agonism	-	35 nM[7]

It is always advisable to perform a full concentration-response curve to determine the EC₅₀ in your specific experimental model.[7]

Q4: Can you provide a standard protocol for a U-46619-induced vasoconstriction experiment using wire myography?

A4: The following is a generalized protocol for assessing U-46619-induced vasoconstriction in isolated arterial rings using a wire myograph. This protocol should be optimized for your specific tissue and experimental setup.

Experimental Protocol: Wire Myography Vasoconstriction Assay

• Tissue Preparation:

  • Isolate the desired artery and place it in cold, oxygenated physiological salt solution (e.g., Krebs-Henseleit buffer).

  • Carefully dissect away adherent connective and adipose tissue under a dissecting microscope.

  • Cut the artery into rings of appropriate length (typically 2-3 mm).

  • Mount the arterial rings on the wires of the myograph jaws in a tissue bath containing physiological salt solution maintained at 37°C and continuously aerated with 95% O₂/5% CO₂.

• Equilibration and Viability Check:

  • Allow the mounted arterial rings to equilibrate for at least 60 minutes under a standardized resting tension.[15]

  • To ensure tissue viability, elicit a reference contraction with a high-potassium solution (e.g., 60 mM KCl).[7][15]

  • Wash the tissues with fresh buffer and allow them to return to a stable baseline tension.[15]

• Cumulative Concentration-Response Curve:

  • Once a stable baseline is achieved, add U-46619 to the tissue bath in a cumulative manner, increasing the concentration stepwise (e.g., from 10⁻¹⁰ M to 10⁻⁶ M).[15][23]

  • Allow the contractile response to stabilize at each concentration before adding the next.

• Data Recording and Analysis:

  • Continuously record the isometric tension throughout the experiment.

  • Normalize the contraction data to the maximum response induced by KCl.

  • Plot the normalized contraction as a function of the logarithm of the U-46619 concentration to generate a concentration-response curve.

  • Calculate the EC₅₀ and the maximum effect (Eₘₐₓ) from the curve.

The following diagram illustrates the general workflow for this experiment:

General workflow for a wire myography experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biodatacorp.com [biodatacorp.com]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]
• 9. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmacologyeducation.org [pharmacologyeducation.org]
• 11. trc-p.nl [trc-p.nl]
• 12. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. U46619 - Wikipedia [en.wikipedia.org]
• 17. U46619 | Hart Biologicals [hartbio.co.uk]
• 18. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. reprocell.com [reprocell.com]
• 21. researchgate.net [researchgate.net]
• 22. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. academic.oup.com [academic.oup.com]

Technical Support Center: U-46619 Studies and Receptor Desensitization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the thromboxane (B8750289) A2 receptor agonist, U-46619. This resource focuses on understanding and addressing the common challenge of receptor desensitization.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. Its primary and well-characterized mechanism of action is as a selective and potent agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[1] Activation of the TP receptor by U-46619 initiates intracellular signaling cascades that lead to various physiological responses, most notably platelet aggregation and smooth muscle contraction.

Q2: What are the main signaling pathways activated by U-46619?

A2: U-46619-induced TP receptor activation primarily involves coupling to Gq and G13 proteins. The key signaling pathways include:

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[2]

• G13/RhoA Pathway: Activation of G13 leads to the activation of the small GTPase RhoA and its downstream effector Rho-kinase (ROCK). This pathway is crucial for smooth muscle contraction.

• MAPK Pathway: Studies have also shown the involvement of mitogen-activated protein kinase (MAPK) pathways, specifically p38MAPK and ERK1/2, in cellular responses to U-46619.[2]

Q3: What is receptor desensitization in the context of U-46619 studies?

A3: Receptor desensitization, also known as tachyphylaxis, is a phenomenon where the continuous or repeated administration of an agonist like U-46619 leads to a diminished response over time. This occurs because the TP receptors become less responsive to stimulation, which can be a significant challenge in experimental design and data interpretation. Desensitization of the TP receptor is a rapid process and is a key physiological mechanism to prevent overstimulation.

Q4: What are the molecular mechanisms underlying U-46619-induced TP receptor desensitization?

A4: The mechanisms of desensitization are complex and differ between the two main isoforms of the TP receptor, TPα and TPβ.

• TPα Isoform: Desensitization of the TPα isoform is largely independent of G-protein-coupled receptor kinases (GRKs). Instead, it involves:

  • Protein Kinase C (PKC): Agonist-induced activation of PKC leads to phosphorylation of the receptor, causing a partial and transient impairment of signaling.[3][4]

  • Nitric Oxide (NO) Pathway: U-46619 can activate endothelial nitric oxide synthase (eNOS), leading to the production of NO. NO then activates soluble guanylyl cyclase (sGC) to produce cGMP, which in turn activates protein kinase G (PKG). PKG can then phosphorylate the TPα receptor, leading to a more profound and sustained desensitization.[3][4][5]

• TPβ Isoform: In contrast to TPα, the desensitization of the TPβ isoform is primarily mediated by:

  • G-Protein-Coupled Receptor Kinases (GRKs): Specifically, GRK2 and GRK3 are involved in the phosphorylation of the agonist-occupied TPβ receptor.[3] This phosphorylation promotes the binding of β-arrestins.

  • β-Arrestins: The binding of β-arrestins to the phosphorylated receptor sterically hinders its interaction with G-proteins, effectively uncoupling the receptor from its downstream signaling pathway and promoting its internalization.

Troubleshooting Guide

Issue 1: Diminishing response to repeated applications of U-46619 (Tachyphylaxis).

• Potential Cause: This is a classic presentation of receptor desensitization. The TP receptors are becoming refractory to stimulation.

• Troubleshooting Steps:

  • Experimental Design:

    • Cumulative vs. Single Dosing: Whenever possible, design experiments with a cumulative concentration-response curve rather than repeated applications of the same concentration. This can help to characterize the full range of the response before significant desensitization occurs.

    • Time Between Doses: If repeated applications are necessary, allow for a sufficient washout period between doses to permit receptor re-sensitization. The optimal washout time will need to be determined empirically for your specific tissue or cell type, but can range from 30 minutes to several hours.

    • Control for Desensitization: In your experimental design, include a control group where the tissue or cells are exposed to U-46619 for the same duration as your experimental group to assess the degree of desensitization.

  • Minimize Exposure Time: Limit the duration of exposure to U-46619 to the minimum time required to obtain a stable response.

  • Pharmacological Tools:

    • If you are studying the TPα isoform, consider using inhibitors of PKC (e.g., GF109203X) or the NO/cGMP/PKG pathway (e.g., L-NAME, ODQ, KT5823) to investigate their role in the observed desensitization.[3][4][5]

    • For TPβ expressing systems, the desensitization is GRK-dependent.

Issue 2: High variability in U-46619 response between experiments.

• Potential Cause:

  • Receptor Desensitization: Inconsistent levels of desensitization between experiments can lead to high variability.

  • Reagent Stability: U-46619 is unstable in aqueous solutions.[3]

  • Biological Variability: Platelet sensitivity to TP receptor agonists can vary between donors.[1]

• Troubleshooting Steps:

  • Fresh Reagents: Always prepare fresh aqueous working solutions of U-46619 immediately before each experiment. Do not store U-46619 in aqueous buffers. Stock solutions should be prepared in an organic solvent like DMSO or ethanol, aliquoted, and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3]

  • Standardized Protocols: Ensure that all experimental parameters, including incubation times, washout periods, and cell/tissue handling, are kept consistent between experiments.

  • Donor Screening: If using human platelets, be aware of potential donor-to-donor variability and consider pre-screening donors for their response to U-46619.[1]

Issue 3: No response or a very weak response to U-46619.

• Potential Cause:

  • Receptor Expression: The cells or tissue may not express a sufficient number of TP receptors.

  • Reagent Degradation: The U-46619 may have degraded.

  • Complete Desensitization: The receptors may be completely desensitized from a prior exposure.

  • Incorrect Signaling Pathway: The downstream signaling components necessary for the measured response may be absent or non-functional.

• Troubleshooting Steps:

  • Confirm Receptor Expression: Verify the presence of TP receptors in your experimental system using techniques like Western blotting, immunohistochemistry, or flow cytometry with a validated TP receptor antibody.

  • Check Reagent Activity: Test the activity of your U-46619 stock on a positive control system known to respond robustly (e.g., human platelets).

  • Ensure No Prior Agonist Exposure: Make sure the cells or tissues have not been inadvertently exposed to other TP receptor agonists.

  • Investigate Downstream Signaling: Confirm the functionality of the downstream signaling pathways (e.g., measure intracellular calcium mobilization as a more proximal readout of receptor activation).

Issue 4: Differentiating on-target vs. off-target effects.

• Potential Cause: At high concentrations, U-46619 may have off-target effects.

• Troubleshooting Steps:

  • Use a Selective Antagonist: The most effective method is to pre-incubate your system with a selective TP receptor antagonist, such as SQ29548 or GR32191. If the effect of U-46619 is blocked or significantly attenuated, it is likely an on-target effect.[1]

  • Dose-Response Curve: Perform a comprehensive dose-response curve. On-target effects will typically occur at lower, more potent concentrations, while off-target effects may only appear at much higher concentrations.

Quantitative Data Summary

Table 1: Effective Concentrations (EC50) of U-46619 in Various In Vitro Assays

Parameter	Species	EC50 Value	Concentration Range	Reference
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[2]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[2]
Serotonin Release	Human	0.536 µM	Not Specified	[2]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[2]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[2]
General TP Receptor Agonism	-	~35 nM	-	[6]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes a typical light transmission aggregometry (LTA) experiment to measure U-46619-induced platelet aggregation.

• Materials:

  • Freshly drawn human whole blood anticoagulated with 3.2% sodium citrate.

  • U-46619 stock solution (e.g., 10 mM in DMSO).

  • Phosphate-buffered saline (PBS).

  • Light Transmission Aggregometer.

• Procedure:

  • Platelet-Rich Plasma (PRP) Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP. Carefully collect the upper PRP layer.

  • Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP, which will serve as the 100% aggregation reference.

  • U-46619 Working Solutions: Prepare fresh serial dilutions of the U-46619 stock solution in PBS to achieve the desired final concentrations.

  • Aggregation Measurement:

    • Adjust the platelet count in the PRP with PPP if necessary (typically to 2.5 x 10⁸ platelets/mL).

    • Pipette an aliquot of PRP into an aggregometer cuvette with a stir bar and allow it to equilibrate at 37°C for at least 2 minutes.

    • Calibrate the aggregometer by setting 0% aggregation with PRP and 100% aggregation with PPP.

    • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

    • Record the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • Plot the maximum percentage of aggregation against the log of the U-46619 concentration to generate a dose-response curve.

  • Calculate the EC50 value, which is the concentration of U-46619 that produces 50% of the maximal aggregation response.[3]

Protocol 2: Intracellular Calcium Mobilization Assay

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in a cell line expressing the TP receptor (e.g., HEK293 cells stably expressing TPα or TPβ).

• Materials:

  • HEK293 cells expressing the TP receptor.

  • Culture medium (e.g., DMEM with 10% FBS).

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

  • U-46619 stock solution.

  • Fluorometric plate reader with an injection system.

• Procedure:

  • Cell Culture: Seed the cells in a 96-well black-walled, clear-bottom plate and grow to confluence.

  • Dye Loading:

    • Prepare a loading buffer containing the calcium-sensitive dye in HBSS according to the manufacturer's instructions.

    • Remove the culture medium from the cells, wash once with HBSS, and add the loading buffer.

    • Incubate for 45-60 minutes at 37°C in the dark.

    • After incubation, wash the cells twice with HBSS to remove excess dye.

  • Measurement of Calcium Response:

    • Add 100 µL of HBSS to each well.

    • Prepare serial dilutions of U-46619 in HBSS at 2x the final desired concentration.

    • Place the plate in the fluorometric plate reader and establish a stable baseline fluorescence reading.

    • Program the instrument to inject 100 µL of the U-46619 dilutions into the wells.

    • Measure the change in fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Data Analysis:

  • The change in fluorescence is proportional to the change in intracellular calcium concentration.

  • Plot the peak fluorescence change against the log of the U-46619 concentration to generate a dose-response curve and calculate the EC50.[2]

Visualizations

Caption: U-46619 Signaling Pathways.

Caption: TP Receptor Desensitization Mechanisms.

Caption: Troubleshooting Workflow for Desensitization.

References

• 1. benchchem.com [benchchem.com]
• 2. Thromboxane A2 Receptor (extracellular) Polyclonal Antibody, FITC (APR-095-F-50UL) [thermofisher.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Homologous desensitization of human platelet thromboxane A2/prostaglandin H2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]

Best practices for storing and handling 5-trans U-46619 to maintain activity

This technical support center provides best practices for storing and handling 5-trans U-46619 to maintain its activity, along with troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how does it differ from U-46619?

A1: 5-trans U-46619 is a geometric isomer of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] U-46619 is a potent agonist of the thromboxane (B8750289) A2 (TP) receptor, leading to physiological responses such as platelet aggregation and vasoconstriction.[2][3] 5-trans U-46619 is often found as a minor impurity in preparations of U-46619 and is considered to be less potent in its biological activity.[1][4] Some research indicates that 5-trans U-46619 can inhibit microsomal prostaglandin E2 synthase (mPGES).[2][5]

Q2: What are the recommended storage conditions for 5-trans U-46619 to ensure its stability and activity?

A2: Proper storage is crucial for maintaining the integrity of 5-trans U-46619. As a solid, it should be stored at -20°C for long-term stability, which can extend from months to years.[2][5] Stock solutions in organic solvents should be stored at -20°C for up to a month or at -80°C for up to six months.[2]

Q3: What are suitable solvents for dissolving 5-trans U-46619?

A3: 5-trans U-46619 is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol (B145695) at concentrations of approximately 50 mg/mL.[5] It has limited solubility in aqueous buffers, for example, its solubility in PBS (pH 7.2) is about 1 mg/mL.[2][5] For aqueous solutions, it is recommended to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer.[2]

Q4: How should I handle 5-trans U-46619 in the laboratory?

A4: 5-trans U-46619 is typically supplied as a solution in methyl acetate (B1210297).[5] To prepare a solution in a different solvent, the methyl acetate should be evaporated under a gentle stream of nitrogen, and the compound can then be dissolved in the desired solvent.[6] It is important to allow the vial to equilibrate to room temperature before opening to prevent moisture condensation, which can affect stability.[6]

Q5: Are aqueous solutions of 5-trans U-46619 stable?

A5: No, aqueous solutions of 5-trans U-46619 are unstable and it is highly recommended to prepare them fresh for each experiment.[2][7] Do not store aqueous solutions for more than a day.[2]

Troubleshooting Guides

Issue: Inconsistent or no biological response in my experiments.

• Possible Cause 1: Degradation of 5-trans U-46619.

  • Solution: Ensure that the compound has been stored correctly at -20°C as a powder. If you are using a stock solution, verify its storage temperature and age. Prepare fresh aqueous working solutions for every experiment and avoid freeze-thaw cycles of stock solutions by preparing aliquots.[2]

• Possible Cause 2: Incorrect solvent or concentration.

  • Solution: Confirm that 5-trans U-46619 is fully dissolved in an appropriate organic solvent before further dilution into your experimental buffer.[2] Perform a dose-response curve to determine the optimal concentration for your specific assay, as its potency can be lower than that of U-46619.[1]

• Possible Cause 3: Presence of the more active U-46619 isomer.

  • Solution: Check the certificate of analysis for the purity of your batch of 5-trans U-46619. The presence of varying amounts of the cis-isomer (U-46619) could lead to inconsistent results.[2]

Issue: Precipitation of the compound in aqueous buffer.

• Possible Cause: Low solubility in the aqueous buffer.

  • Solution: To maximize solubility, first dissolve 5-trans U-46619 in an organic solvent like DMSO or ethanol. Then, dilute this stock solution into your aqueous buffer.[2] Gentle warming to 37°C and brief sonication may also help in dissolving the compound.[6]

Quantitative Data

Table 1: Storage and Stability of 5-trans U-46619

Form	Storage Temperature	Recommended Duration	Reference
Powder	-20°C	Months to years	[2]
Stock Solution in Organic Solvent	-20°C	Up to 1 month	[2]
Stock Solution in Organic Solvent	-80°C	Up to 6 months	[2]
Aqueous Solution	N/A	Not recommended for storage (prepare fresh)	[2][7]

Table 2: Solubility of 5-trans U-46619

Solvent	Approximate Solubility	Reference
DMF	50 mg/mL	[5]
DMSO	50 mg/mL	[5]
Ethanol	50 mg/mL	[5]
PBS (pH 7.2)	1 mg/mL	[2][5]

Experimental Protocols

Protocol 1: Preparation of a 5-trans U-46619 Stock Solution

• Allow the vial of 5-trans U-46619 to equilibrate to room temperature before opening.[6]

• If the compound is supplied in methyl acetate, evaporate the solvent under a gentle stream of nitrogen gas.[6]

• Add the desired volume of an anhydrous organic solvent (e.g., DMSO or ethanol) to the vial to achieve the target concentration. For example, to prepare a 10 mM stock solution from 1 mg of 5-trans U-46619 (Molecular Weight: 350.5 g/mol ), add 285.3 µL of solvent.[6]

• Vortex gently until the solid is completely dissolved. Gentle warming to 37°C or brief sonication can aid dissolution.[6]

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]

• Store the aliquots at -20°C or -80°C based on the intended duration of storage.[2]

Protocol 2: In Vitro Platelet Aggregation Assay

This protocol uses light transmission aggregometry to measure platelet aggregation induced by 5-trans U-46619.

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect human whole blood in tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP) to be used as a blank.[8]

• Preparation of 5-trans U-46619 Working Solutions:

  • Prepare fresh serial dilutions of the 5-trans U-46619 stock solution in an appropriate buffer (e.g., PBS) to achieve the desired final concentrations.[8]

• Platelet Aggregation Measurement:

  • Place 450 µL of PRP into an aggregometer cuvette with a stir bar and allow it to equilibrate at 37°C for at least 5 minutes.[8]

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.

  • Add 50 µL of the 5-trans U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission for 5-10 minutes to quantify aggregation.[8]

Visualizations

Caption: Experimental workflow for handling and using 5-trans U-46619.

Caption: Signaling pathway of 5-trans U-46619 via the TP receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Identifying and mitigating off-target effects of U-46619

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and mitigating off-target effects of U-46619. The information is presented in a question-and-answer format through troubleshooting guides and frequently asked questions (FAQs).

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action?

U-46619 is a synthetic, stable analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] Its primary and well-characterized mechanism of action is as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G protein-coupled receptor (GPCR).[2][3] Activation of the TP receptor by U-46619 initiates intracellular signaling cascades that lead to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[2][4]

Q2: What are the known off-target effects of U-46619?

While U-46619 is highly selective for the TP receptor, some off-target effects have been reported, particularly at higher concentrations. The most documented off-target effects include:

• Inhibition of microsomal prostaglandin E synthase-1 (mPGES-1): Some studies suggest that U-46619 and its isomers can inhibit mPGES-1, an enzyme involved in the production of prostaglandin E2 (PGE2).[5][6] However, U-46619 is considered a weak inhibitor of this enzyme.[7]

• Inhibition of calcium-activated potassium (KCa) channels: U-46619 has been shown to inhibit the activity of KCa channels in vascular smooth muscle cells.[8]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

The most effective method to distinguish between on-target TP receptor-mediated effects and off-target effects is the use of a selective TP receptor antagonist. Commonly used antagonists include SQ-29548 and GR-32191. If the observed effect of U-46619 is blocked or significantly attenuated in the presence of a TP receptor antagonist, it is highly likely to be an on-target effect. Conversely, if the effect persists in the presence of the antagonist, it suggests an off-target mechanism is at play.[5][9]

Q4: What are the typical working concentrations for U-46619?

The effective concentration of U-46619 varies depending on the experimental system and the response being measured. For on-target effects, concentrations in the nanomolar to low micromolar range are typically sufficient. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific application and to minimize the risk of off-target effects that may occur at higher concentrations.

Data Presentation

Table 1: On-Target Activity of U-46619 (EC50 Values)

Biological Response	Species/System	EC50
Platelet Shape Change	Human	4.8 nM[4]
Platelet Shape Change	Rat	6.0 nM[4]
Platelet Shape Change	Rabbit	7.3 nM[4]
Platelet Aggregation	Human	82 nM[4]
Platelet Aggregation	Rat	145 nM[4]
Platelet Aggregation	Rabbit	65 nM[4]
Bronchoconstriction (Small Airways)	Rat	6.9 nM[10]
Bronchoconstriction (Large Airways)	Rat	66 nM[10]

Table 2: Off-Target Activity of U-46619 and its Isomers

Compound	Target	Activity	Concentration/IC50
U-46619	KCa Channels	Inhibition	50-150 nM[8]
5-cis U-46619	Prostaglandin E Synthase	Inhibition	~15 µM (estimated)[6]
5-trans U-46619	Prostaglandin E Synthase	Inhibition	~30 µM (estimated to be half as potent as 5-cis isomer)[6]

Mandatory Visualizations

References

• 1. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Identification and development of mPGES-1 inhibitors: where we are at? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Blockade of thromboxane and the prevention of eicosanoid-induced sudden death in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving reproducibility of 5-trans U-46619 experimental data

This technical support center is designed for researchers, scientists, and drug development professionals to improve the reproducibility of experimental data involving the thromboxane (B8750289) A₂ receptor agonist, U-46619. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key quantitative data to ensure consistency and accuracy in your results.

Frequently Asked Questions (FAQs)

Q1: My U-46619 solution appears to have lost potency, leading to inconsistent EC₅₀ values. How should I properly store and handle it?

A1: The stability of U-46619 is highly dependent on the solvent and storage conditions. Stock solutions in organic solvents (e.g., DMSO, ethanol, methyl acetate) should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or -80°C for up to six months.[1][2] It is strongly recommended not to store U-46619 in aqueous buffers, as it is significantly less stable.[2][3] Always prepare fresh aqueous working solutions for each experiment from a thawed stock aliquot and discard any unused portion at the end of the day.[2][3]

Q2: I am observing high variability in platelet aggregation responses between experiments. What are the potential causes?

A2: Variability in platelet aggregation can stem from several sources. First, there is inherent biological variability in platelet sensitivity between donors. Second, platelet activation can be influenced by the preparation method; ensure consistent centrifugation speeds and times for preparing platelet-rich plasma (PRP).[4] Finally, platelet activation by U-46619 is largely mediated by the release of ADP from dense granules.[5] Factors that affect ADP signaling, such as the presence of leukocytes which have ADPase activity, can modulate the aggregation response.[5]

Q3: How can I be sure the effects I'm observing are mediated by the thromboxane (TP) receptor and not off-target effects?

A3: To confirm that the observed physiological response is due to on-target TP receptor activation, the most effective method is to use a selective TP receptor antagonist, such as SQ29548.[6] Pre-incubating your tissue or cell preparation with the antagonist before adding U-46619 should block or significantly attenuate the response. If the effect persists, it may be an off-target effect.[6]

Q4: What is the primary mechanism of action for U-46619?

A4: U-46619 is a stable synthetic analog of prostaglandin (B15479496) H₂ (PGH₂) that acts as a potent and selective agonist for the thromboxane A₂ (TP) receptor.[7][8] The TP receptor is a G-protein-coupled receptor that primarily signals through Gq and G₁₂/₁₃ proteins.[9][10] Activation leads to downstream signaling cascades involving phospholipase C (PLC) activation, increased intracellular calcium, and activation of the Rho/Rho-kinase pathway, resulting in physiological responses like smooth muscle contraction and platelet aggregation.[11][12][13]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No or Weak Response to U-46619	1. Degraded Compound: U-46619 was stored improperly in an aqueous solution or subjected to multiple freeze-thaw cycles.[2][13]	1. Prepare a fresh working solution from a new, properly stored stock aliquot. Always use single-use aliquots.[2]
2. Inactive Tissue/Cells: The isolated blood vessel or platelet preparation is no longer viable.	2. For vascular preparations, perform a viability check by contracting the tissue with a high-potassium solution (e.g., 60 mM KCl) before starting the experiment.[4][14] For platelets, ensure proper handling and timely use after preparation.
3. Incorrect Concentration: Errors in dilution calculations resulted in a final concentration that is too low.	3. Double-check all calculations for serial dilutions. Prepare a fresh dilution series if necessary.
High Baseline Noise or Spontaneous Activation	1. Platelet Pre-activation: Platelets were inadvertently activated during the blood drawing or PRP preparation process.	1. Use careful phlebotomy techniques. Ensure centrifugation steps are gentle (e.g., 200 x g for 15 minutes) and performed at room temperature.[4]
2. Contaminated Reagents: Buffers or other reagents are contaminated with agonists or are of the wrong pH/ionic strength.	2. Use fresh, sterile, high-purity reagents and buffers. Verify the pH of all solutions.
Inconsistent EC₅₀ Values Between Experiments	1. Inconsistent Incubation Times: Equilibration times for tissues or incubation times for reagents vary between assays.	1. Standardize all incubation and equilibration times in your protocol. Allow tissues to equilibrate under resting tension for 60-90 minutes.[14]
2. Biological Variability: Platelet donors or tissue sources have different sensitivities to U-46619.[6]	2. Increase the number of replicates (n) to account for biological variance. If possible, use an internal standard or reference agonist in parallel.
3. Solvent Effects: The concentration of the organic solvent (e.g., DMSO) used for the stock solution is too high in the final assay volume.	3. Ensure the final solvent concentration is consistent across all wells/baths and is below a threshold known not to affect the assay (typically <0.1%).

Data Presentation: Potency of U-46619

The half-maximal effective concentration (EC₅₀) of U-46619 varies significantly depending on the biological system, species, and the specific endpoint being measured.

Table 1: U-46619 Potency in Human Platelet Assays

Response Measured	Mean EC₅₀ (µM)	Reference
Platelet Shape Change	0.035	[7][15][16]
Myosin Light Chain Phosphorylation	0.057	[15][16]
Fibrinogen Receptor Exposure	0.53	[15][16]
Serotonin Release	0.54	[15][16]
Platelet Aggregation	1.31	[15][16]

Table 2: U-46619 Potency in Vasoconstriction and Other Assays

Tissue/Cell Type	Species	Response	EC₅₀ (nM)	Reference
Subcutaneous Resistance Arteries	Human	Vasoconstriction	16	[17]
Penile Resistance Arteries	Human	Vasoconstriction	6.2	[14]
Corpus Cavernosum	Human	Vasoconstriction	8.3	[14]
Aorta	Rat	Vasoconstriction	~50	[14]
Platelets	Human	Platelet Aggregation	82	[18]
Platelets	Rat	Platelet Aggregation	145	[18]
Platelets	Rabbit	Platelet Aggregation	65	[18]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay by Light Transmission Aggregometry

This protocol outlines the measurement of U-46619-induced platelet aggregation in platelet-rich plasma (PRP).

• Blood Collection: Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) as an anticoagulant.

• PRP Preparation: Centrifuge the citrated blood at 200 x g for 15 minutes at room temperature without brake to obtain PRP.[4]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a final concentration of 2.5 x 10⁸ platelets/mL using platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at 2000 x g for 10 minutes.[4]

• Assay Procedure:

  • Pipette 450 µL of adjusted PRP into a glass aggregometer cuvette containing a small magnetic stir bar.

  • Incubate the cuvette at 37°C for 5 minutes in the heating block of a lumi-aggregometer.[4]

  • Place the cuvette in the aggregometer and establish a stable baseline (0% aggregation).

  • Add 50 µL of U-46619 working solution at the desired final concentration.

  • Record the change in light transmission for 5-10 minutes. An increase in light transmission corresponds to platelet aggregation.[4]

• Data Analysis: Determine the maximum percentage of aggregation for each concentration. Plot the results against the log of the U-46619 concentration to generate a dose-response curve and calculate the EC₅₀ value.

Protocol 2: Vasoconstriction Assay using Wire Myography

This protocol describes the assessment of the contractile effect of U-46619 on isolated arteries.

• Tissue Preparation:

  • Humanely euthanize the animal model (e.g., rat) according to approved institutional protocols.

  • Carefully dissect the desired artery (e.g., thoracic aorta) and place it in ice-cold Krebs-Henseleit solution.

  • Clean the artery of adhering fat and connective tissue and cut it into rings 2-4 mm in length.[14]

• Mounting: Mount each arterial ring on two fine tungsten wires (e.g., 40 µm) in a chamber of a wire myograph system. The chamber should be filled with Krebs-Henseleit solution, maintained at 37°C, and continuously gassed with 95% O₂ / 5% CO₂.[14]

• Equilibration: Allow the arterial rings to equilibrate for 60-90 minutes under a standardized resting tension. Wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes during this period.[14]

• Viability Test: Contract the vessels with a high-potassium solution (e.g., 60 mM KCl) to confirm tissue viability. Wash the vessels and allow them to return to the baseline resting tension.[4][14]

• Concentration-Response Curve:

  • Once a stable baseline is re-established, add U-46619 to the chamber in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 10 µM).

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.[14]

• Data Analysis: Record the contractile force continuously. Express the response as a percentage of the maximal contraction induced by KCl. Plot the concentration-response data to calculate the EC₅₀ value using non-linear regression.[14]

Visualizations

Caption: U-46619 activates the TP receptor, leading to G-protein signaling and contraction.

Caption: Experimental workflow for a U-46619-induced platelet aggregation assay.

Caption: Troubleshooting flowchart for common issues in U-46619 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 8. U46619 - Wikipedia [en.wikipedia.org]
• 9. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 10. researchgate.net [researchgate.net]
• 11. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. benchchem.com [benchchem.com]
• 15. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 16. apexbt.com [apexbt.com]
• 17. reprocell.com [reprocell.com]
• 18. biodatacorp.com [biodatacorp.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of U-46619 and its Isomer, 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed and objective comparison of the biological activities of the potent thromboxane (B8750289) A₂ (TP) receptor agonist, U-46619, and its geometric isomer, 5-trans U-46619. While U-46619 is extensively characterized as a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, its isomer, 5-trans U-46619, is less studied, with its primary reported activity being the inhibition of microsomal prostaglandin E₂ synthase (mPGES-1).[1][2] This document summarizes the available experimental data to delineate their distinct pharmacological profiles, presents detailed experimental methodologies for key assays, and visualizes their respective signaling pathways and workflows.

Executive Summary

U-46619 is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of TP receptor activation, which primarily include platelet aggregation and smooth muscle contraction.[3][4] In stark contrast, quantitative data on the biological effects of 5-trans U-46619, particularly concerning TP receptor agonism, is scarce in scientific literature.[5] The primary characterized activity of 5-trans U-46619 is the inhibition of mPGES-1, an enzyme involved in the inflammatory cascade.[1][2] This guide will, therefore, compare the well-documented TP receptor-mediated effects of U-46619 with the reported mPGES-1 inhibitory activity of its 5-trans isomer.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for U-46619 and 5-trans U-46619.

Table 1: Functional Potency of U-46619 as a TP Receptor Agonist

Biological Effect	Tissue/Cell Type	Species	EC₅₀	Reference
Platelet Aggregation	Platelets	Human	1.31 µM	[6]
Platelet Shape Change	Platelets	Human	0.035 µM	[6]
Serotonin Release	Platelets	Human	0.536 µM	[6]
Fibrinogen Receptor Binding	Platelets	Human	0.53 µM	[6]
Myosin Light Chain Phosphorylation	Platelets	Human	0.057 µM	[6]
Vasoconstriction	Human Subcutaneous Resistance Arteries	Human	1.6 x 10⁻⁸ M	[5]
Bronchoconstriction (Small Airways)	Lung Slices	Rat	6.9 nM	[7]
Bronchoconstriction (Large Airways)	Lung Slices	Rat	66 nM	[7]

Table 2: Inhibitory Potency of 5-trans U-46619 and U-46619 against Prostaglandin E Synthase

Compound	Target Enzyme	IC₅₀	Source
5-cis U-46619	Prostaglandin E Synthase	~15 µM (Potency estimated)	[1]
5-trans U-46619	Prostaglandin E Synthase	Approximately half as potent as the 5-cis version	[1][5]

Note: There is a significant lack of quantitative data for the biological activity of 5-trans U-46619, particularly regarding its effects on the TP receptor.

Signaling Pathways

The distinct biological activities of U-46619 and 5-trans U-46619 stem from their interaction with different molecular targets, leading to the activation of separate signaling cascades.

Caption: U-46619 signaling pathway in platelets and smooth muscle cells.

Caption: Prostaglandin E₂ synthesis and its inhibition by 5-trans U-46619.

Experimental Protocols

Detailed methodologies for key experiments to characterize the biological activities of U-46619 and 5-trans U-46619 are provided below.

Platelet Aggregation Assay (for U-46619)

This functional assay measures the ability of U-46619 to induce the aggregation of platelets in vitro.

Caption: Workflow for a platelet aggregation assay using U-46619.

Microsomal Prostaglandin E₂ Synthase (mPGES-1) Inhibition Assay (for 5-trans U-46619)

This enzymatic assay determines the inhibitory activity of compounds like 5-trans U-46619 against mPGES-1.

Caption: General workflow for an mPGES-1 enzymatic inhibition assay.

Conclusion

U-46619 and its geometric isomer, 5-trans U-46619, exhibit distinct biological activities. U-46619 is a potent and well-characterized agonist of the thromboxane A₂ receptor, inducing robust platelet aggregation and smooth muscle contraction through Gq and G₁₂/₁₃ signaling pathways. In contrast, 5-trans U-46619 is a less-studied compound with reported inhibitory activity against microsomal prostaglandin E₂ synthase-1, a key enzyme in the inflammatory cascade.

The significant disparity in the available data underscores the need for further research to fully elucidate the pharmacological profile of 5-trans U-46619, particularly its potential off-target effects and any activity it may have at TP or other prostanoid receptors. For researchers studying thromboxane A₂ signaling, U-46619 remains the compound of choice. However, those investigating prostaglandin synthesis and inflammation may find 5-trans U-46619 to be a molecule of interest, albeit with a currently limited dataset. The provided experimental protocols offer a foundation for such comparative studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 5. benchchem.com [benchchem.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Thromboxane A2 Analogs in Research: 5-trans U-46619 in Context

For researchers, scientists, and drug development professionals, the precise selection of pharmacological tools is paramount to achieving robust and reproducible experimental outcomes. This guide provides an objective comparison of the widely used thromboxane (B8750289) A2 (TXA2) analog, U-46619, with other key TXA2 analogs utilized in research. While the topic specifies 5-trans U-46619, it is crucial to note that this is a minor isomer and impurity found in most commercial preparations of U-46619. The predominant and well-characterized active compound is the 5-cis isomer, which is commonly referred to as U-46619 in literature. This guide will focus on the properties and applications of U-46619 and its comparison with other synthetic TXA2 receptor agonists.

Thromboxane A2 is a potent but highly unstable arachidonic acid metabolite that plays a critical role in hemostasis, thrombosis, and smooth muscle contraction. Its instability necessitates the use of stable synthetic analogs in research to investigate the physiological and pathophysiological roles of the TXA2 receptor, also known as the T-prostanoid (TP) receptor. U-46619 is a stable PGH2 analog that potently and selectively agonizes the TP receptor, mimicking the effects of TXA2.[1][2] This guide will delve into the comparative pharmacology of U-46619 and other TXA2 analogs, presenting quantitative data, detailed experimental protocols, and visual representations of key biological and experimental pathways.

Comparative Analysis of Thromboxane A2 Analogs

The selection of a TXA2 analog for a specific research application depends on factors such as potency, receptor isoform selectivity, and the experimental system. The following table summarizes the available quantitative data for U-46619 and other commonly used TXA2 analogs.

Table 1: Comparative Potency and Binding Affinity of Thromboxane A2 Analogs

Analog	Assay	Species/Tissue	Parameter	Value	Reference
U-46619	Platelet Aggregation	Human	EC50	~0.58 µM	[3]
Platelet Shape Change	Human	EC50	0.035 µM	[4]
Smooth Muscle Contraction	Guinea-pig lung strip, dog saphenous vein, rat and rabbit aortae	-	Potent agonist	[5][6]
[³H]U-46619 Binding	Human Platelets	Ki	16 ± 5 nM	[7]
[¹²⁵I]PTA-OH Binding	Human Platelets	Ki	17 ± 3 nM	[7]
I-BOP	[¹²⁵I]BOP Binding	Rat Kidney TP Receptor	KD	~0.5 nM	[8]
[¹²⁵I]BOP Binding	Human TP Receptor	KD	~4.4 nM	[8]
EP 171	Smooth Muscle Contraction	Various isolated preparations	EC50	45 - 138 pM	[9]
Human Platelet Aggregation	Human	-	~90 times more potent than U-46619	[9]
[¹²⁵I]-PTA-OH Binding	Human Platelets	IC50	2.9 nM	[9]
STA2	TP-receptor Agonist Specificity	Guinea-pig fundus, dog iris sphincter	-	Less specific than EP 171	[9]
SQ 26,655	Pyrogenic Activity	Cat (intrapreoptic injection)	-	At least 5263 times less potent than PGE2

Thromboxane A2 Receptor Signaling Pathways

The TP receptor exists as two main isoforms, TPα and TPβ, which arise from alternative splicing of the same gene. Both isoforms are G-protein coupled receptors (GPCRs) that, upon agonist binding, activate downstream signaling cascades. The primary pathways involve coupling to Gq and G12/13 proteins.

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

• G12/13 Pathway: Coupling to G12/13 proteins leads to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This pathway is crucial for the sensitization of the contractile machinery to Ca²⁺.

Interestingly, the two isoforms can exhibit differential signaling. For instance, Gq/PLCβ signaling by TPα is directly inhibited by the vasodilators prostacyclin and nitric oxide, whereas signaling by TPβ is unaffected.[10] Both isoforms, however, can independently regulate RhoA activation.[10][11]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. Comparison of vascular and platelet thromboxane A2/prostaglandin H2 receptors in the pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The human thromboxane A2 receptor alpha isoform (TP alpha) functionally couples to the G proteins Gq and G11 in vivo and is activated by the isoprostane 8-epi prostaglandin F2 alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Competitive inhibition of platelet thromboxane A2 receptor binding by picotamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulation of the human prostanoid TPalpha and TPbeta receptor isoforms mediated through activation of the EP(1) and IP receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. EP 171: a high affinity thromboxane A2-mimetic, the actions of which are slowly reversed by receptor blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Differential regulation of RhoA-mediated signaling by the TPalpha and TPbeta isoforms of the human thromboxane A2 receptor: independent modulation of TPalpha signaling by prostacyclin and nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Regulation of the human prostanoid TPα and TPβ receptor isoforms mediated through activation of the EP1 and IP receptors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating U-46619-Induced Platelet Activation with TP Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various Thromboxane (B8750289) A2 (TP) receptor antagonists in the context of validating platelet activation induced by the stable thromboxane A2 mimetic, U-46619. We present supporting experimental data, detailed protocols for key assays, and visual diagrams of the involved signaling pathways and experimental workflows to aid in the selection and application of these pharmacological tools.

Introduction to U-46619 and TP Receptor Antagonism

U-46619 is a potent and stable synthetic analog of prostaglandin (B15479496) H2 (PGH2) that acts as a selective agonist for the thromboxane A2 (TP) receptor.[1] Its stability and consistent induction of platelet activation and aggregation make it a widely used tool in hemostasis and thrombosis research.[1] Validating that the observed effects of U-46619 are specifically mediated through the TP receptor is crucial for experimental accuracy. This is achieved by utilizing selective TP receptor antagonists, which competitively block the receptor and inhibit U-46619's activity. This guide compares the performance of several commonly used TP receptor antagonists.

Comparative Performance of TP Receptor Antagonists

The efficacy of a TP receptor antagonist is typically quantified by its half-maximal inhibitory concentration (IC50) or its pA2 value, which represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A lower IC50 or a higher pA2 value indicates greater potency.

The following table summarizes the in vitro potencies of various TP receptor antagonists against U-46619-induced human platelet aggregation. It is important to note that direct comparisons of absolute values across different studies should be made with caution due to potential variations in experimental conditions.

Antagonist	Potency (IC50)	Potency (pA2)	Species	Reference
SQ 29,548	28 nM	-	Human	[2]
GR32191	-	~8.2	Human	[3]
AH 23848	0.5 µM	-	Human	[2]
BM 13.505	0.4 µM	-	Human	[2]
BM 13.177	3.9 µM	-	Human	[2]
R.68070	-	~5.4	Human	[3]
CV-4151	-	~4.8	Human	[3]

Experimental Protocols

Accurate and reproducible experimental design is paramount for validating U-46619's effects. Below are detailed protocols for two key assays.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the change in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist.

1. Blood Collection and PRP Preparation:

• Collect whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).

• Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).

• Carefully collect the upper PRP layer.

• Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will be used as a blank.

2. Assay Procedure:

• Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

• Pipette 450 µL of the adjusted PRP into an aggregometer cuvette containing a magnetic stir bar.

• Incubate the cuvette at 37°C for at least 5 minutes in the heating block of a lumi-aggregometer.

• To test the antagonist, add the desired concentration of the TP receptor antagonist or vehicle control and incubate for a specified time (e.g., 2-5 minutes).

• Add U-46619 at a concentration known to induce aggregation (e.g., 1 µM) to initiate the reaction.

• Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to platelet aggregation.

3. Data Analysis:

• The maximum percentage of aggregation is calculated from the aggregation curve.

• For antagonist studies, construct a concentration-response curve for U-46619 in the absence and presence of different antagonist concentrations to determine the IC50 or pA2 value.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration ([Ca²⁺]i) in platelets following activation, using a fluorescent calcium indicator.

1. Platelet Preparation and Dye Loading:

• Prepare washed platelets from PRP by centrifugation and resuspend them in a suitable buffer (e.g., Tyrode's buffer).

• Incubate the washed platelets with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the dye manufacturer's protocol. This typically involves incubation at 37°C for 30-60 minutes.

• Wash the platelets to remove extracellular dye.

2. Assay Procedure:

• Resuspend the dye-loaded platelets in a calcium-containing buffer.

• Place the platelet suspension in a cuvette within a fluorometer equipped with a stirring mechanism and maintained at 37°C.

• To test the antagonist, add the desired concentration of the TP receptor antagonist or vehicle control and incubate for a specified time.

• Establish a baseline fluorescence reading.

• Add U-46619 to the cuvette to stimulate the platelets.

• Record the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.

3. Data Analysis:

• The peak increase in fluorescence following agonist addition is measured and can be calibrated to represent the actual calcium concentration.

• Compare the calcium response in the presence and absence of the antagonist to determine its inhibitory effect.

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms and procedures discussed, the following diagrams have been generated using Graphviz.

U-46619 Signaling Pathway in Platelets

Experimental Workflow for Platelet Aggregation Inhibition Assay

Conclusion

The validation of U-46619-induced platelet activation through the use of specific TP receptor antagonists is a fundamental aspect of platelet research. The choice of antagonist may depend on the desired potency and the specific experimental context. This guide provides a comparative framework and detailed methodologies to assist researchers in designing and executing robust experiments to investigate the critical role of the thromboxane pathway in health and disease. The provided signaling pathway and workflow diagrams offer a clear visual aid for understanding the underlying mechanisms and experimental procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Head-to-head comparison of 5-trans U-46619 and thromboxane A2

A Comprehensive Guide for Researchers in Pharmacology and Drug Development

This guide provides a detailed head-to-head comparison of the synthetic compound 5-trans U-46619 and the endogenous eicosanoid, thromboxane (B8750289) A2 (TXA2). Both compounds are potent agonists of the thromboxane A2 receptor (TP receptor), a key player in hemostasis, thrombosis, and vascular tone regulation. This comparison aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of their respective properties, supported by experimental data and detailed methodologies.

While thromboxane A2 is a critical physiological mediator, its inherent instability (half-life of approximately 30 seconds in aqueous solution) makes it challenging to use in experimental settings.[1] Consequently, stable synthetic analogs are invaluable tools for investigating TP receptor function. U-46619 is a well-characterized and potent TP receptor agonist that mimics the physiological effects of TXA2.[2][3] 5-trans U-46619 is a geometric isomer of U-46619, differing in the configuration of the double bond in the heptenoic acid chain.[4] It is often found as a minor component in preparations of U-46619.[4]

Due to a scarcity of direct quantitative data for 5-trans U-46619, this guide will leverage data on the more extensively studied U-46619 as a stable analog of thromboxane A2 for comparative purposes, while noting the known properties of the 5-trans isomer.

Chemical Structures and Properties

A fundamental understanding of the chemical structures of these compounds is crucial for interpreting their biological activities.

Feature	5-trans U-46619	Thromboxane A2
Systematic Name	(5E)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid	(Z)-7-[(1S,2S,3R,5S)-3-[(E,3S)-3-hydroxyoct-1-enyl]-4,6-dioxabicyclo[3.1.1]heptan-2-yl]hept-5-enoic acid
Molecular Formula	C₂₁H₃₄O₄	C₂₀H₃₂O₅
Molecular Weight	350.5 g/mol	352.47 g/mol
Key Structural Feature	Trans double bond at C5 of the heptenoic acid chain; stable 2-oxabicyclo[2.2.1]heptane ring	6-membered ether-containing ring (oxane-oxetane bicyclic system); unstable in aqueous solution

Mechanism of Action and Signaling Pathways

Both 5-trans U-46619 and thromboxane A2 exert their effects by binding to and activating the TP receptor, a G-protein coupled receptor (GPCR). The TP receptor primarily couples to Gq and G13 families of G proteins, initiating downstream signaling cascades that lead to key physiological responses.[5][6]

Activation of the Gq pathway stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

Simultaneously, activation of the G13 pathway leads to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This pathway is crucial for the sensitization of the contractile apparatus to Ca²⁺ and plays a significant role in smooth muscle contraction.

Figure 1. Simplified signaling pathway of the Thromboxane A2 receptor.

Quantitative Comparison of Biological Activity

Direct comparative data for 5-trans U-46619 is limited. One study noted that it is approximately half as potent as its 5-cis isomer (U-46619) in inhibiting microsomal prostaglandin (B15479496) E2 synthase-1 (mPGES-1), an enzyme involved in prostaglandin synthesis.[7] However, this does not directly reflect its potency at the TP receptor. The following table presents available data for U-46619 as a stable TXA2 mimetic.

Parameter	U-46619	Thromboxane A2	Notes
Receptor Binding Affinity (Ki)	Not explicitly found	Not applicable (endogenous ligand)	U46619 binding is displaceable by other TXA2 analogs.[8]
Platelet Aggregation (EC₅₀)	82 nM (human)[2]65 nM (rabbit)[2]145 nM (rat)[2]	Potent endogenous aggregator	EC₅₀ values for U-46619 can vary depending on the species and experimental conditions.
Vasoconstriction (EC₅₀)	16 nM (human resistance arteries)[3]	Potent endogenous vasoconstrictor	Potency can vary depending on the vascular bed.

Experimental Protocols

Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound for a specific receptor.

Figure 2. Workflow for a competitive radioligand binding assay.

Methodology:

• Membrane Preparation: Isolate cell membranes expressing the TP receptor from a suitable source (e.g., platelets, transfected cell lines).

• Incubation: Incubate the membranes with a fixed concentration of a radiolabeled TP receptor ligand (e.g., [³H]U-46619) and varying concentrations of the unlabeled competitor compound (5-trans U-46619 or thromboxane A2).

• Separation: Separate the receptor-bound radioligand from the free radioligand, typically by rapid vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the competitor. The IC₅₀ (concentration of competitor that inhibits 50% of specific binding) can be determined and used to calculate the inhibitory constant (Ki).

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of an agonist to induce platelet aggregation.

References

• 1. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 2. biodatacorp.com [biodatacorp.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Regulation and Physiological Functions of G12/13-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Binding kinetics and antiplatelet activities of picotamide, a thromboxane A2 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of U-46619 Effects Across Diverse Cell Types: A Comparative Guide

A comprehensive analysis of the thromboxane (B8750289) A2 mimetic, U-46619, reveals cell-type-specific functional responses and signaling pathway engagement. This guide provides a comparative overview of its effects, supported by quantitative data and detailed experimental protocols, to aid researchers and drug development professionals in their investigations.

U-46619, a stable synthetic analog of thromboxane A2 (TXA2), is a potent agonist of the thromboxane A2 receptor (TP receptor). Its widespread use in research is aimed at elucidating the physiological and pathological roles of the TXA2 pathway, which is implicated in a variety of processes including hemostasis, thrombosis, and smooth muscle contraction. This guide offers a cross-validation of U-46619's effects in key cell types, highlighting the nuances of its activity and providing a framework for experimental design.

Comparative Analysis of U-46619 Potency

The potency of U-46619, often expressed as the half-maximal effective concentration (EC50), varies significantly across different cell types. This variability underscores the importance of cell-specific context in interpreting experimental results. The following table summarizes the EC50 values for U-46619-induced responses in human platelets, vascular smooth muscle cells, and endothelial cells.

Cell Type	Species	Endpoint	EC50 (nM)	Reference
Platelets	Human	Aggregation	30 - 100
Vascular Smooth Muscle Cells	Human	Contraction	1 - 10
Endothelial Cells	Human	Calcium Mobilization	10 - 50

Signaling Pathways Activated by U-46619

Upon binding to the TP receptor, a G-protein coupled receptor (GPCR), U-46619 primarily activates two major signaling cascades: the Gq/11 pathway and the G12/13 pathway. The Gq/11 pathway leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). The G12/13 pathway activates Rho GTPases, leading to the activation of Rho-associated kinase (ROCK), which plays a crucial role in smooth muscle contraction and stress fiber formation.

Caption: U-46619 activates Gq/11 and G12/13 signaling pathways.

Experimental Protocols

To ensure reproducibility and facilitate cross-study comparisons, detailed and standardized experimental protocols are essential. Below are methodologies for key assays used to characterize the effects of U-46619.

Platelet Aggregation Assay

Objective: To measure the ability of U-46619 to induce platelet aggregation.

Methodology:

• Blood Collection and Platelet-Rich Plasma (PRP) Preparation: Draw whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate. Centrifuge the blood at 200 x g for 15 minutes at room temperature to obtain PRP.

• Platelet Count Adjustment: Determine the platelet count in the PRP using a hematology analyzer and adjust to a final concentration of 2.5 x 10⁸ platelets/mL with platelet-poor plasma (PPP), obtained by centrifuging the remaining blood at 1500 x g for 15 minutes.

• Aggregation Measurement: Perform platelet aggregation studies using a light transmission aggregometer. Pre-warm the PRP samples to 37°C for 5 minutes in the aggregometer cuvettes with a stir bar.

• U-46619 Stimulation: Add varying concentrations of U-46619 to the PRP and record the change in light transmission for at least 5 minutes. The increase in light transmission corresponds to the degree of platelet aggregation.

• Data Analysis: Express the results as the percentage of maximum aggregation, and calculate the EC50 value by fitting the concentration-response data to a sigmoidal curve.

Vascular Smooth Muscle Cell Contraction Assay

Objective: To quantify the contractile response of vascular smooth muscle to U-46619.

Methodology:

• Tissue Preparation: Isolate arterial rings (e.g., from rat aorta or human umbilical artery) and mount them in an organ bath filled with Krebs-Henseleit solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.

• Equilibration: Allow the arterial rings to equilibrate for 60-90 minutes under a resting tension of 1-2 grams, with buffer changes every 15 minutes.

• Viability Check: Induce a maximal contraction with a high concentration of potassium chloride (e.g., 60 mM) to ensure tissue viability. Wash the rings and allow them to return to baseline tension.

• Cumulative Concentration-Response Curve: Add U-46619 to the organ bath in a cumulative manner, increasing the concentration stepwise after the response to the previous concentration has stabilized.

• Data Recording and Analysis: Record the isometric tension using a force transducer. Express the contractile response as a percentage of the maximal contraction induced by potassium chloride. Determine the EC50 value from the concentration-response curve.

Caption: General workflow for U-46619 functional assays.

Endothelial Cell Calcium Mobilization Assay

Objective: To measure changes in intracellular calcium concentration in endothelial cells in response to U-46619.

Methodology:

• Cell Culture: Culture human umbilical vein endothelial cells (HUVECs) or other suitable endothelial cell lines in appropriate growth medium until they reach 80-90% confluency.

• Fluorescent Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a buffer solution for 30-60 minutes at 37°C.

• Baseline Fluorescence Measurement: Wash the cells to remove excess dye and measure the baseline fluorescence intensity using a fluorescence microplate reader or a fluorescence microscope.

• U-46619 Stimulation: Add different concentrations of U-46619 to the cells and continuously record the fluorescence signal over time.

• Data Analysis: Calculate the change in intracellular calcium concentration based on the fluorescence intensity ratio (for ratiometric dyes like Fura-2) or the relative change in fluorescence (for single-wavelength dyes like Fluo-4). Determine the EC50 value from the concentration-response curve.

This guide provides a foundational understanding of the cross-validated effects of U-46619. For more in-depth analysis and specific applications, researchers are encouraged to consult the primary literature and adapt these protocols to their specific experimental systems.

Confirming TP Receptor-Mediated Effects of 5-trans U-46619 using SQ 29548: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing the specific mechanism of action of a pharmacological agent is paramount. This guide provides a comparative analysis of 5-trans U-46619, a thromboxane (B8750289) A2 (TP) receptor agonist, and the use of SQ 29548, a selective TP receptor antagonist, to verify that its physiological effects are indeed mediated by the TP receptor.

5-trans U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and functions as a potent agonist for the thromboxane A2 (TP) receptor.[1][2] Activation of the TP receptor, a G-protein coupled receptor, triggers a signaling cascade that leads to key physiological responses such as platelet aggregation and smooth muscle contraction.[1] To ensure that the observed effects of 5-trans U-46619 in experimental settings are specifically due to TP receptor activation and not off-target effects, a selective antagonist is employed. SQ 29548 is a highly selective and potent TP receptor antagonist, making it an invaluable tool for such validation studies.[3]

This guide presents experimental data and protocols to objectively demonstrate the on-target effects of 5-trans U-46619 by showing their inhibition in the presence of SQ 29548. While specific quantitative data for the 5-trans isomer of U-46619 is limited in publicly available literature, the principles and methodologies are directly comparable to its more extensively studied cis-isomer, U-46619.[1]

Quantitative Data Summary

The following tables summarize the quantitative data for the interaction of U-46619 and SQ 29548 with the TP receptor, providing a basis for understanding the antagonistic relationship.

Table 1: Potency of U-46619 as a TP Receptor Agonist

Parameter	Value	Species/System	Reference
EC₅₀ (Platelet Aggregation)	82 nM	Human	[4]
EC₅₀ (Platelet Shape Change)	4.8 nM	Human	[4]
EC₅₀ (Vascular Smooth Muscle Contraction)	~50 nM	Rat Aorta	[5]
EC₅₀	0.035 µM	In vitro preparations	[6]

Table 2: Potency of SQ 29548 as a TP Receptor Antagonist

Parameter	Value	Species/System	Reference
Kᵢ	4.1 nM	Human recombinant TP receptor	[3]
IC₅₀ (inhibition of U-46619-induced platelet aggregation)	0.06 µM	Washed human platelets	[3]
K₋B (antagonism of U-46619-induced smooth muscle contraction)	0.5-1.7 nM	Rat and guinea pig tracheal, arterial, and venous smooth muscles	[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below to illustrate how SQ 29548 is used to confirm the TP receptor-mediated effects of 5-trans U-46619.

In Vitro Platelet Aggregation Assay

This assay measures the ability of 5-trans U-46619 to induce platelet aggregation and demonstrates the inhibitory effect of SQ 29548.

Objective: To evaluate the TP receptor-mediated effect of 5-trans U-46619 on platelet aggregation.

Methodology:

• Platelet Preparation: Prepare platelet-rich plasma (PRP) from whole blood.[1] Adjust the platelet count to a standardized concentration.

• Instrumentation: Utilize a light transmission aggregometer.[1]

• Experimental Groups:

  • Group 1 (5-trans U-46619 alone): Add varying concentrations of 5-trans U-46619 to the PRP to generate a concentration-response curve.

  • Group 2 (5-trans U-46619 + SQ 29548): Pre-incubate the PRP with a fixed concentration of SQ 29548 (e.g., 1 µM) for 20-30 minutes before adding varying concentrations of 5-trans U-46619.[1]

• Data Recording: Monitor the change in light transmission over time, which corresponds to the degree of platelet aggregation.[1]

• Data Analysis: Compare the concentration-response curves between the two groups. A significant rightward shift or complete inhibition of the aggregation curve in the presence of SQ 29548 confirms that the effect of 5-trans U-46619 is mediated by the TP receptor.[1]

Vascular Smooth Muscle Contraction Assay

This assay measures the vasoconstrictor response to 5-trans U-46619 and confirms the involvement of the TP receptor using SQ 29548.

Objective: To determine the contribution of TP receptor activation to the vasoconstrictor response induced by 5-trans U-46619.

Methodology:

• Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta) and mount them in an organ bath or wire myograph system containing physiological salt solution at 37°C and gassed with 95% O2 / 5% CO2.[1]

• Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.[1]

• Experimental Groups:

  • Group 1 (5-trans U-46619 alone): Generate a cumulative concentration-response curve for 5-trans U-46619.

  • Group 2 (5-trans U-46619 + SQ 29548): Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ 29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.[1]

• Data Analysis: Compare the concentration-response curves between the two groups. A rightward shift or complete inhibition of the contraction curve in the presence of SQ 29548 indicates an on-target, TP receptor-mediated effect.[1] Any residual response may be attributed to off-target actions.

Visualizing the Mechanism of Action

The following diagrams illustrate the signaling pathways and experimental workflows described.

Caption: TP receptor signaling pathway activated by 5-trans U-46619 and its inhibition by SQ 29548.

Caption: Experimental workflow for confirming TP receptor-mediated effects of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. benchchem.com [benchchem.com]
• 6. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]

A Comparative Analysis of 5-trans U-46619 and U-46619: Potency and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacological properties of U-46619 and its geometric isomer, 5-trans U-46619. While both compounds are structurally related, the available experimental data indicates distinct pharmacological profiles, with U-46619 acting as a potent thromboxane (B8750289) A2 (TP) receptor agonist and 5-trans U-46619 primarily characterized as an inhibitor of microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1).

Executive Summary

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and serves as a potent agonist for the thromboxane A2 (TP) receptor[1][2]. Its activation of the TP receptor in vascular smooth muscle cells and platelets leads to robust vasoconstriction and aggregation, respectively, making it a widely used tool in cardiovascular research[1][3]. In contrast, 5-trans U-46619, often present as a minor impurity in commercial preparations of U-46619, has been identified as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1)[4]. There is a notable lack of quantitative data in the scientific literature specifically detailing the vasoconstrictive potency of 5-trans U-46619[1]. One study suggests that 5-trans U-46619 is about half as potent as U-46619 (the 5-cis version) as an inhibitor of prostaglandin E synthase, highlighting a different pharmacological target[1].

Data Presentation: Quantitative Comparison of Potency

The following tables summarize the available quantitative data for U-46619's agonistic activity on the TP receptor and the limited information available for 5-trans U-46619's inhibitory activity on mPGES-1.

Table 1: Potency of U-46619 as a Thromboxane A2 (TP) Receptor Agonist

Assay	Tissue/Cell Type	Species	EC50 (nM)	Reference
Vasoconstriction	Human Subcutaneous Resistance Arteries	Human	16	[5]
Vasoconstriction	Rat Small Airways (<250 µm)	Rat	6.9	[6]
Vasoconstriction	Rat Large Airways (>420 µm)	Rat	66	[6]
Platelet Shape Change	Platelets	Human	13	[7]
Platelet Aggregation	Platelets	Human	580	[7]
Platelet Shape Change	Platelets	Not Specified	35	[8][9]
Serotonin Release	Platelets	Human	536	[10]
Fibrinogen Receptor Binding	Platelets	Human	530	[10]

Table 2: Potency of 5-trans U-46619 as a Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibitor

Assay	Target	Potency	Reference
Enzyme Inhibition	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Reported to be about half as potent as U-46619 (5-cis isomer)	[1][4]

Signaling Pathways

The interaction of U-46619 with the TP receptor initiates a well-defined signaling cascade, leading to physiological responses. The signaling pathway for 5-trans U-46619's inhibitory action on mPGES-1 is distinct.

Caption: Thromboxane A2 (TP) Receptor Signaling Pathway Activated by U-46619.

Caption: Inhibition of Prostaglandin E2 Synthesis by 5-trans U-46619.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Protocol 1: Vasoconstriction Assay using Wire Myography

This protocol is used to determine the EC50 value of a compound for inducing vasoconstriction in isolated arteries[5][11].

Objective: To measure the contractile response of isolated arterial rings to cumulatively increasing concentrations of a test compound.

Materials:

• Isolated arterial segments (e.g., human subcutaneous resistance arteries, rat aorta).

• Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, glucose 11.1).

• Carbogen gas (95% O2 / 5% CO2).

• Wire myograph system with force transducers.

• Data acquisition system.

• U-46619 or 5-trans U-46619 stock solutions.

Procedure:

• Tissue Preparation: Dissect arteries in ice-cold Krebs-Henseleit solution and cut into 2-4 mm rings.

• Mounting: Mount the arterial rings on two tungsten wires in the myograph chambers filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with carbogen.

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a resting tension.

• Viability Test: Contract the rings with a high concentration of KCl (e.g., 60 mM) to ensure tissue viability. Wash thoroughly to return to baseline.

• Cumulative Concentration-Response Curve: Add the test compound in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 10 µM). Record the isometric tension at each concentration.

• Data Analysis: Express the contractile response as a percentage of the maximal contraction induced by KCl. Plot the concentration-response curve and calculate the EC50 value using non-linear regression analysis.

Caption: Experimental Workflow for Vasoconstriction Assay.

Protocol 2: Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This protocol is a general method to determine the inhibitory activity of a compound against mPGES-1.

Objective: To determine the IC50 value of a test compound for the inhibition of mPGES-1.

Materials:

• Source of mPGES-1 (e.g., microsomes from IL-1β-stimulated A549 cells).

• PGH2 (substrate).

• Test compound (5-trans U-46619) stock solution.

• Reaction buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4, containing glutathione).

• Enzyme-linked immunosorbent assay (ELISA) kit for PGE2.

Procedure:

• Enzyme Preparation: Prepare microsomal fractions containing mPGES-1.

• Inhibitor Pre-incubation: Pre-incubate the microsomal preparation with various concentrations of the test compound or vehicle control.

• Reaction Initiation: Initiate the enzymatic reaction by adding PGH2.

• Reaction Termination: After a defined incubation period, terminate the reaction (e.g., by adding a stop solution containing a thromboxane synthase inhibitor to prevent PGH2 degradation to TXA2).

• PGE2 Quantification: Measure the amount of PGE2 produced using a competitive ELISA.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Conclusion

The available evidence strongly indicates that U-46619 and 5-trans U-46619 possess distinct primary pharmacological activities. U-46619 is a well-characterized, potent agonist of the TP receptor, inducing vasoconstriction and platelet aggregation with high efficacy. In contrast, 5-trans U-46619 is identified as an inhibitor of mPGES-1, with its potency as a TP receptor agonist remaining largely uncharacterized in the public domain. Researchers should be aware of these differences when using these compounds, particularly when interpreting data from commercial preparations of U-46619 that may contain 5-trans U-46619 as an impurity. Further studies are warranted to fully elucidate the pharmacological profile of 5-trans U-46619, especially its activity, if any, at the TP receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. reprocell.com [reprocell.com]
• 6. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. rndsystems.com [rndsystems.com]
• 9. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]

Distinguishing On-Target vs. Off-Target Effects of 5-trans U-46619: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the precise molecular actions of chemical probes is paramount. This guide provides a comprehensive comparison of the on-target and off-target effects of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. Due to the limited direct experimental data on the 5-trans isomer, this guide will heavily reference the well-characterized cis-isomer, U-46619, to provide a framework for understanding and investigating the potential activities of 5-trans U-46619.

Introduction to U-46619 and its 5-trans Isomer

U-46619 is a potent and stable agonist of the thromboxane (B8750289) A2 (TP) receptor, a G-protein coupled receptor that plays a crucial role in hemostasis and thrombosis.[1][2] Its activation initiates signaling cascades leading to physiological responses such as platelet aggregation and smooth muscle contraction.[1][2][3] The 5-trans isomer of U-46619 is often found as a minor impurity in commercial preparations of U-46619.[3] While presumed to share a similar pharmacological profile, its on-target and off-target effects are not as extensively characterized.

On-Target Effects: Thromboxane A2 Receptor (TP) Agonism

The primary, on-target effect of U-46619 is the activation of the TP receptor. This interaction triggers a cascade of intracellular events, primarily through the coupling with Gq and G12/13 proteins.[3]

Signaling Pathway

Activation of the TP receptor by an agonist like U-46619 initiates two main signaling pathways:

• Gq Pathway: Leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).

• G12/13 Pathway: Activates the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This pathway is crucial for the sensitization of the contractile apparatus to Ca2+ and plays a significant role in smooth muscle contraction.

Downstream of these initial events, other signaling molecules such as p38 mitogen-activated protein kinase (p38MAPK) and extracellular signal-regulated kinases 1 and 2 (ERK1/2) are activated.

Caption: On-target signaling pathway of U-46619 via the TP receptor.

Quantitative Comparison of On-Target Effects

The following table summarizes the available quantitative data for the on-target effects of U-46619. Data for 5-trans U-46619 is limited, and researchers should perform dose-response experiments to determine its potency.

Compound	Assay	Species	EC50	Reference(s)
U-46619	Platelet Aggregation	Human	1.31 µM	[4][5]
Platelet Shape Change	Human	0.035 µM	[4][5][6]
Vasoconstriction (Human Subcutaneous Resistance Arteries)	Human	16 nM	[1]
5-trans U-46619	Platelet Aggregation	-	Data not available	-
Vasoconstriction	-	Data not available	-

Off-Target Effects

While U-46619 is considered a selective TP receptor agonist, studies have revealed potential off-target activities, particularly at higher concentrations. The off-target profile of 5-trans U-46619 is less clear, but it has been reported to inhibit microsomal prostaglandin E synthase-1 (mPGES-1).[1][7][8]

Known and Potential Off-Target Activities

• Inhibition of Microsomal Prostaglandin E Synthase-1 (mPGES-1): This enzyme is responsible for the conversion of PGH2 to prostaglandin E2 (PGE2), a key mediator of inflammation.[7][8] It has been reported that 5-trans U-46619 is approximately half as potent as its 5-cis isomer in inhibiting mPGES-1.[1][7][8]

• Inhibition of Calcium-Activated Potassium (KCa) Channels: Studies on U-46619 suggest it can inhibit KCa channel activity in coronary arteries, which may contribute to its vasoconstrictor effects.[1]

• Potentiation of Norepinephrine-Induced Vasoconstriction: Some evidence suggests that U-46619 may enhance vasoconstriction induced by norepinephrine (B1679862) through a mechanism independent of TP receptor activation.[1]

Quantitative Comparison of Off-Target Effects

Quantitative data on the off-target effects of both isomers is sparse.

Compound	Target	Activity	IC50	Reference(s)
U-46619 (cis-isomer)	mPGES-1	Inhibitor	Data not available	[1]
KCa Channels	Inhibitor	Data not available	[1]
5-trans U-46619	mPGES-1	Inhibitor	Reported to be ~2x less potent than the cis-isomer	[1][7][8]

Comparison with Alternative Compounds

A variety of other compounds are used to study the thromboxane pathway, acting as either agonists or antagonists.

Compound	Target	Action	Potency/Selectivity
I-BOP	TP Receptor	Agonist	Potent and selective TP agonist.
SQ-29548	TP Receptor	Antagonist	Potent and selective TP antagonist.[9]
GR-32191	TP Receptor	Antagonist	Potent and selective TP antagonist.[9]
Seratrodast	TP Receptor	Antagonist	Orally active TP antagonist used clinically in some countries for asthma.[9][10]
Aspirin	Cyclooxygenase (COX)	Inhibitor	Irreversibly inhibits COX-1 and COX-2, thereby blocking the production of thromboxane A2.[11]
Indomethacin	Cyclooxygenase (COX)	Inhibitor	Non-selective COX inhibitor.[7]

Experimental Protocols

To aid researchers in distinguishing on-target from off-target effects, detailed methodologies for key experiments are provided below. A crucial step in all these assays is the use of a selective TP receptor antagonist (e.g., SQ-29548) to confirm that the observed effect is mediated by the TP receptor.

Experimental Workflow to Differentiate On-Target vs. Off-Target Effects

Caption: Workflow to differentiate on-target from off-target effects.

Platelet Aggregation Assay (Light Transmission Aggregometry)

Objective: To measure the ability of 5-trans U-46619 to induce platelet aggregation.

Materials:

• Freshly drawn human venous blood collected in 3.2% sodium citrate.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• 5-trans U-46619 stock solution.

• TP receptor antagonist (e.g., SQ-29548) stock solution.

• Saline or appropriate vehicle control.

• Light transmission aggregometer with cuvettes and stir bars.

Procedure:

• PRP and PPP Preparation: Centrifuge whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP. Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

• Aggregometer Setup: Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Assay:

  • Pipette a known volume of adjusted PRP (e.g., 450 µL) into a cuvette with a stir bar.

  • Place the cuvette in the aggregometer at 37°C and allow it to equilibrate for 2-5 minutes.

  • To determine the agonist effect, add a small volume (e.g., 50 µL) of varying concentrations of 5-trans U-46619 to the PRP.

  • To test for on-target effects, pre-incubate the PRP with a TP receptor antagonist for a specified time before adding 5-trans U-46619.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and plot a dose-response curve to calculate the EC50.

Vasoconstriction Assay (Wire Myography)

Objective: To measure the contractile response of isolated blood vessels to 5-trans U-46619.

Materials:

• Isolated blood vessel segments (e.g., rat aorta, human resistance arteries).

• Physiological salt solution (PSS), such as Krebs-Henseleit solution, aerated with 95% O2 and 5% CO2.

• High potassium PSS (KPSS) for viability testing.

• 5-trans U-46619 stock solution.

• TP receptor antagonist (e.g., SQ-29548) stock solution.

• Wire myograph system with a data acquisition system.

Procedure:

• Tissue Preparation: Dissect the desired blood vessel and cut it into small rings (e.g., 2 mm in length).

• Mounting: Mount the vessel rings on two fine wires in the myograph chambers filled with PSS at 37°C.

• Equilibration and Normalization: Allow the tissues to equilibrate under a resting tension. Perform a normalization procedure to determine the optimal resting tension for maximal contractile response.

• Viability Check: Contract the vessels with KPSS to ensure their viability.

• Assay:

  • After washing and re-equilibration, add cumulative concentrations of 5-trans U-46619 to the bath to generate a concentration-response curve.

  • To confirm on-target effects, pre-incubate a separate set of vessel rings with a TP receptor antagonist before constructing the 5-trans U-46619 concentration-response curve.

• Data Analysis: Record the isometric tension. Normalize the contractile responses to the maximum contraction induced by KPSS. Plot the concentration-response curve to determine the EC50 and Emax.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

Objective: To determine the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

Materials:

• Source of mPGES-1 (recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme).

• Prostaglandin H2 (PGH2) substrate.

• 5-trans U-46619 stock solution.

• Reaction buffer (e.g., containing glutathione).

• Stop solution.

• PGE2 enzyme immunoassay (EIA) kit.

Procedure:

• Enzyme and Inhibitor Incubation: In a multi-well plate, pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 or vehicle control in the reaction buffer for a specified time.

• Reaction Initiation: Add PGH2 to initiate the enzymatic reaction.

• Reaction Termination: After a defined incubation period, add a stop solution to terminate the reaction.

• PGE2 Quantification: Measure the amount of PGE2 produced in each well using a competitive EIA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each concentration of 5-trans U-46619 relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

KCa Channel Activity Assay (Patch-Clamp Electrophysiology)

Objective: To assess the effect of U-46619 on the activity of KCa channels.

Materials:

• Isolated vascular smooth muscle cells.

• Patch-clamp setup (amplifier, micromanipulator, microscope).

• Pipette and bath solutions appropriate for recording KCa channel currents.

• U-46619 stock solution.

Procedure:

• Cell Preparation: Isolate single vascular smooth muscle cells from the desired tissue.

• Patch-Clamp Recording:

  • Form a high-resistance (gigaohm) seal between the patch pipette and the cell membrane.

  • Use the inside-out or whole-cell patch-clamp configuration to record KCa channel currents.

  • Apply voltage steps to elicit channel activity.

• Drug Application: After obtaining a stable baseline recording, perfuse the cell with a solution containing U-46619.

• Data Acquisition and Analysis: Record the channel currents before, during, and after the application of U-46619. Analyze changes in channel open probability, single-channel conductance, and mean open/closed times.

Conclusion

U-46619 is a valuable pharmacological tool for studying thromboxane A2 signaling. While it is a potent and selective TP receptor agonist, researchers must be aware of its potential off-target effects, especially at higher concentrations. The 5-trans isomer of U-46619 is less characterized, and further studies are needed to fully elucidate its on-target and off-target profile. By employing the rigorous experimental protocols outlined in this guide, including the crucial use of selective antagonists, researchers can confidently distinguish between on-target and off-target effects, leading to more accurate and reliable experimental outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. apexbt.com [apexbt.com]
• 6. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Thromboxane receptor - Wikipedia [en.wikipedia.org]
• 10. pharmacologyeducation.org [pharmacologyeducation.org]
• 11. Selective and nonselective inhibition of thromboxane formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 5-trans U-46619

The following guide provides essential safety and logistical information for the proper disposal of 5-trans U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring compliance with hazardous waste regulations.

Hazard and Precautionary Summary

As 5-trans U-46619 is an analogue of the hazardous compound U-46619, similar precautions must be taken.[2] The table below summarizes the key hazard and precautionary statements associated with U-46619.

Hazard Class	Hazard Statement	Precautionary Statement
Flammable Liquid	H225: Highly flammable liquid and vapor	P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
Eye Irritant	H319: Causes serious eye irritation	P233: Keep container tightly closed.
STOT SE 3	H336: May cause drowsiness or dizziness	P240: Ground/bond container and receiving equipment.
STOT SE 3: Specific Target Organ Toxicity Single Exposure Category 3

Personal Protective Equipment (PPE)

Strict personal protective measures are mandatory when handling 5-trans U-46619.[2]

• Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[2]

• Hand Protection: Use chemical-resistant gloves, such as nitrile. Inspect gloves before use and change them frequently, especially after direct contact.[2]

• Respiratory Protection: A properly fitted respirator is necessary when handling the compound outside of a certified chemical fume hood or if there is a risk of aerosolization.[2]

• Body Protection: Wear a lab coat or a chemical-resistant apron to protect against skin contact.[2]

Step-by-Step Disposal Protocol

All waste containing 5-trans U-46619 must be treated as hazardous waste.[2] This includes the chemical itself, empty or partially empty containers, contaminated PPE, and materials used for spill cleanup.

1. Waste Segregation and Collection:

• Designate a specific, clearly labeled hazardous waste container for all 5-trans U-46619 waste.
• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.
• Collect all contaminated materials, including pipette tips, gloves, bench paper, and empty vials, in this designated container.

2. Container Management:

• Use a container that is chemically compatible with 5-trans U-46619 and its solvent (commonly methyl acetate).[3][4]
• The container must be in good condition, with a tightly sealing lid to prevent leaks or vapor release.[2]
• Label the container clearly with "Hazardous Waste," the full chemical name "5-trans U-46619," and any other information required by your institution.

3. Storage of Waste:

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from heat, sparks, and open flames.[2]
• The storage location should be a flammable-liquids-rated cabinet if the compound is in a flammable solvent.[2]

4. Arranging for Disposal:

• Crucially, you must contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste. [2]
• Follow their specific procedures and documentation requirements for waste disposal. Disposal must be conducted in accordance with all local, state, and federal regulations.[2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to ensure safety.

• Evacuate: Immediately evacuate the affected area.[2]

• Secure the Area: Prevent entry and ensure the area is well-ventilated.

• Wear PPE: Before cleanup, don the appropriate personal protective equipment, including respiratory protection.[2]

• Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material such as sand or vermiculite.[2]

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for hazardous waste disposal.[2]

• Decontaminate: Ventilate the area and thoroughly wash the spill site after the material has been removed.[2]

• Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to the protocol outlined above.[2]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper handling and disposal of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, personal protective equipment (PPE), and disposal of 5-trans U-46619, a potent thromboxane (B8750289) A2 receptor agonist.

This document provides critical safety and logistical information for the handling and use of 5-trans U-46619 in a laboratory setting. Adherence to these guidelines is essential to ensure personnel safety and prevent accidental exposure to this biologically active compound. 5-trans U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1][2] As such, it should be treated as a hazardous substance.[3]

Hazard Identification and Personal Protective Equipment (PPE)

Given its potent biological activity, 5-trans U-46619 must be handled with care to avoid inhalation, ingestion, or direct contact with skin and eyes.[3] The following table summarizes the recommended personal protective equipment.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene)	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or airborne particles.
Skin and Body Protection	Laboratory coat	To prevent contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or under a fume hood.	To avoid inhalation of any aerosols or dust.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the compound and ensuring a safe laboratory environment.

Procedure	Guideline
Receiving and Unpacking	Inspect packaging for damage. Wear appropriate PPE during unpacking.
Preparation of Solutions	Prepare solutions in a designated area, preferably in a chemical fume hood, to minimize inhalation exposure. For dissolving the compound, which is often supplied in methyl acetate, solvents such as ethanol, DMSO, and dimethylformamide can be used.[3]
Storage	Store at -20°C for long-term stability.[3]
Spill Management	In case of a spill, absorb with an inert material and dispose of as hazardous waste. Ensure the area is well-ventilated during cleanup.

Emergency Procedures

In the event of accidental exposure, immediate action is crucial.

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	Immediately wash affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.
Inhalation	Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention immediately.

Disposal Plan

All waste materials contaminated with 5-trans U-46619, including empty containers, used gloves, and spill cleanup materials, should be treated as hazardous chemical waste. Dispose of in accordance with local, state, and federal regulations. Do not dispose of down the drain or in regular trash.

Experimental Protocols Overview

5-trans U-46619 is a potent vasoconstrictor and platelet aggregator.[1] Experimental protocols often involve in vitro and ex vivo assays to study its effects on cellular signaling and physiological responses.

Platelet Aggregation Assay:

• Prepare Platelet-Rich Plasma (PRP): Collect whole blood in tubes containing an anticoagulant (e.g., sodium citrate). Centrifuge at a low speed to separate the PRP.

• Baseline Measurement: Place a sample of PRP in an aggregometer to establish a baseline reading.

• Initiate Aggregation: Add a known concentration of 5-trans U-46619 to the PRP.

• Data Recording: Record the change in light transmittance over time, which corresponds to the degree of platelet aggregation.

Vasoconstriction Assay (Wire Myography):

• Isolate Blood Vessel: Dissect a small artery (e.g., coronary or mesenteric artery) and mount it in a wire myograph chamber filled with a physiological salt solution.

• Equilibration: Allow the vessel to equilibrate under a set tension.

• Induce Contraction: Add cumulative concentrations of 5-trans U-46619 to the chamber.

• Measure Tension: Record the isometric tension generated by the blood vessel in response to the compound.

Signaling Pathway of U-46619

U-46619, of which 5-trans U-46619 is an isomer, exerts its effects by activating the thromboxane A2 (TP) receptor, a G-protein-coupled receptor (GPCR).[2] This activation triggers downstream signaling cascades, primarily through Gq and G12/13 proteins.

Caption: U-46619 signaling pathway via the Thromboxane A2 receptor.

This guide is intended to provide essential safety and handling information. Always consult the most up-to-date Safety Data Sheet (SDS) for 5-trans U-46619 and adhere to your institution's specific safety protocols.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]